Phosphinic acid, (m-nitrophenyl)phenyl-

• CAS: 5435-77-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of (m-nitrophenyl)phenylphosphinic Acid

Foreword: The Significance of Arylphosphinic Acids

Phosphinic acids and their derivatives represent a class of organophosphorus compounds with significant utility across various scientific disciplines. Their structural resemblance to the transition state of peptide hydrolysis makes them potent enzyme inhibitors, while their unique coordination properties are leveraged in catalysis and materials science. The target molecule, (m-nitrophenyl)phenylphosphinic acid, is of particular interest. The presence of two distinct aryl groups—an unsubstituted phenyl ring and a meta-substituted nitrophenyl ring—offers a scaffold for further functionalization. The electron-withdrawing nitro group can modulate the electronic properties of the molecule, influence its acidity, and serve as a handle for subsequent chemical transformations, making this compound a valuable building block for drug discovery and the development of advanced materials.

This guide provides a comprehensive overview of a robust and field-proven pathway for the synthesis of (m-nitrophenyl)phenylphosphinic acid. It moves beyond a simple recitation of steps to explain the underlying principles and causalities of the experimental choices, ensuring that the protocol is not just a procedure to be followed, but a system to be understood.

Strategic Overview: Constructing the Diaryl P-C Framework

The central challenge in synthesizing unsymmetrical diarylphosphinic acids lies in the controlled, sequential formation of two distinct phosphorus-carbon (P-C) bonds on the central phosphorus atom. A retrosynthetic analysis suggests cleaving one of the P-aryl bonds, leading to a mono-arylated phosphorus precursor and an aryl halide.

This analysis points toward a convergent synthesis strategy:

• Preparation of a Phenylphosphinate Intermediate: First, a stable and reactive precursor containing a single P-phenyl bond is synthesized. Ethyl phenylphosphinate is an ideal candidate due to its relative stability and appropriate reactivity for the subsequent coupling step.

• Palladium-Catalyzed P-C Cross-Coupling: The second P-C bond is forged using a palladium-catalyzed cross-coupling reaction, specifically the Hirao reaction.[1][2] This powerful method couples the phenylphosphinate intermediate with an m-substituted nitroaryl halide.

• Final Hydrolysis: The resulting phosphinate ester is then hydrolyzed to yield the target phosphinic acid.

This staged approach provides superior control over the final structure, preventing the formation of undesired symmetrical byproducts (diphenylphosphinic acid or di(m-nitrophenyl)phosphinic acid) that could arise from a one-pot diarylation of a simpler phosphorus source like hypophosphorous acid.[3]

Caption: Retrosynthetic analysis of (m-nitrophenyl)phenylphosphinic acid.

Core Synthesis Pathway: A Step-by-Step Elucidation

This section details the three primary stages of the synthesis, grounding each step in established organophosphorus chemistry principles.

Stage 1: Synthesis of Ethyl Phenylphosphinate (H-Phosphinate)

The initial step is the preparation of the key intermediate, ethyl phenylphosphinate. While several routes exist, a reliable method involves the esterification of phenylphosphinic acid. This method is straightforward and utilizes readily available starting materials.

Causality of Experimental Choice: Direct esterification of phosphinic acids can be challenging under conventional heating.[4] However, using an orthoester as both a reagent and solvent provides an effective medium for the reaction, driving the equilibrium towards the product by consuming the water byproduct.

Experimental Protocol: Esterification of Phenylphosphinic Acid

• Apparatus Setup: A 250 mL round-bottom flask is equipped with a magnetic stir bar and a reflux condenser fitted with a drying tube (calcium chloride).

• Reagent Charging: To the flask, add phenylphosphinic acid (14.2 g, 100 mmol) and triethyl orthoformate (50 mL).

• Reaction: The mixture is heated to reflux (approx. 145-150 °C) with vigorous stirring for 4-6 hours. The progress can be monitored by TLC or ³¹P NMR.

• Work-up: After cooling to room temperature, the excess triethyl orthoformate and ethyl formate byproduct are removed under reduced pressure using a rotary evaporator.

• Purification: The crude residue is purified by vacuum distillation to afford ethyl phenylphosphinate as a colorless oil.

Stage 2: Hirao Cross-Coupling for P-C Bond Formation

The Hirao reaction is a palladium-catalyzed cross-coupling of a >P(O)H species (in this case, ethyl phenylphosphinate) with an aryl halide.[5][6] This reaction is the cornerstone of the entire synthesis, enabling the formation of the critical second P-C bond with high efficiency.

Mechanistic Insight: The Palladium Catalytic Cycle

The catalytic cycle is believed to proceed through three key steps:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the aryl halide (Ar-X) bond to form a Pd(II) intermediate.

• Ligand Exchange & Deprotonation: The H-phosphinate, deprotonated by a base (e.g., triethylamine), coordinates to the palladium center.

• Reductive Elimination: The aryl and phosphinyl groups on the palladium center couple and are eliminated, forming the P-C bond, yielding the phosphinate ester product, and regenerating the Pd(0) catalyst.[1][6]

Caption: Simplified catalytic cycle for the Hirao cross-coupling reaction.

Experimental Protocol: Palladium-Catalyzed Coupling

• Apparatus Setup: A flame-dried Schlenk flask is equipped with a magnetic stir bar and a reflux condenser connected to a nitrogen/argon line.

• Reagent Charging: Under an inert atmosphere, add palladium(II) acetate (Pd(OAc)₂, 1 mol%), 1,1'-bis(diphenylphosphino)ferrocene (dppf, 1.2 mol%), and 1-bromo-3-nitrobenzene (1.0 equiv).

• Solvent and Reagent Addition: Add anhydrous toluene via syringe, followed by ethyl phenylphosphinate (1.2 equiv) and triethylamine (Et₃N, 2.5 equiv).

• Reaction: The reaction mixture is heated to 100-110 °C and stirred vigorously for 12-24 hours. Monitor the reaction's completion using TLC or GC-MS.

• Work-up:

  • Cool the mixture to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite to remove the palladium catalyst.

  • Wash the organic phase sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: The crude ethyl (m-nitrophenyl)phenylphosphinate is purified by flash column chromatography on silica gel.

Parameter	Recommended Condition	Rationale & Field Insights
Aryl Halide	1-bromo-3-nitrobenzene	Provides a good balance of reactivity and cost. 1-iodo-3-nitrobenzene is more reactive but also more expensive.
Catalyst	Pd(OAc)₂ / dppf (1 mol%)	The dppf ligand is effective for P-C coupling, providing stability and promoting reductive elimination.[7] Using a pre-catalyst like Pd(OAc)₂ is often more practical than air-sensitive Pd(0) sources.[6][7]
Base	Triethylamine (Et₃N)	Acts as an acid scavenger for the HBr formed and facilitates the deprotonation of the H-phosphinate, which is necessary for its coordination to the palladium center.[5]
Solvent	Toluene or DMSO	Toluene is a common non-polar solvent for Hirao couplings. DMSO can also be effective, particularly with Pd(OAc)₂ catalyst systems.[6]
Temperature	100-110 °C	Sufficient thermal energy is required to drive the catalytic cycle, particularly the oxidative addition and reductive elimination steps.

Stage 3: Hydrolysis to the Final Phosphinic Acid

The final step is the cleavage of the ethyl ester to unmask the phosphinic acid. Acid-catalyzed hydrolysis is a robust and high-yielding method for this transformation.

Experimental Protocol: Acid Hydrolysis

• Apparatus Setup: A round-bottom flask is equipped with a magnetic stir bar and a reflux condenser.

• Reaction: The purified ethyl (m-nitrophenyl)phenylphosphinate from Stage 2 is dissolved in a mixture of glacial acetic acid and concentrated hydrochloric acid (1:1 v/v).

• Heating: The solution is heated to reflux (approx. 110 °C) for 8-12 hours.

• Isolation:

  • After cooling, the reaction mixture is concentrated under reduced pressure to remove the bulk of the acids.

  • The residue is co-evaporated with toluene (3x) to azeotropically remove residual acetic acid.

  • The resulting crude solid is triturated with diethyl ether or recrystallized from an appropriate solvent system (e.g., water or ethanol/water) to yield pure (m-nitrophenyl)phenylphosphinic acid.

Self-Validation: Characterization and Purity Assessment

Confirmation of the final product's identity and purity is paramount. A combination of spectroscopic methods should be employed:

• ³¹P NMR: This is the most definitive technique. A single resonance in the range of δ 20-35 ppm is characteristic of diarylphosphinic acids.

• ¹H NMR: Will show characteristic signals for the two distinct aromatic rings. The protons on the nitrophenyl ring will be shifted downfield relative to the phenyl ring, and their splitting patterns will confirm the meta-substitution. The acidic P-OH proton may appear as a broad singlet.

• ¹³C NMR: Will confirm the presence of the 12 aromatic carbons.

• Mass Spectrometry (HRMS): Provides an exact mass measurement, confirming the molecular formula C₁₂H₁₀NO₄P.[8]

• FTIR Spectroscopy: Will show characteristic absorbances for the P=O stretch (strong, ~1150-1250 cm⁻¹), P-OH, C-H aromatic stretches, and the N-O stretches of the nitro group (~1530 and 1350 cm⁻¹).

Conclusion for the Modern Researcher

The palladium-catalyzed Hirao cross-coupling strategy offers a reliable, scalable, and high-yielding pathway to unsymmetrical diarylphosphinic acids like (m-nitrophenyl)phenylphosphinic acid. By understanding the causality behind each step—from the choice of intermediate to the role of the catalyst and base—researchers can troubleshoot and adapt this methodology for the synthesis of other valuable organophosphorus compounds. This guide provides not just a protocol, but a foundational understanding to empower further innovation in chemical and pharmaceutical development.

References

• Keglevich, G., & Jablonkai, E. (2014). P-C Bond Formation by Coupling Reactions Utilizing >P(O)H Species as the Reagents. Current Organic Synthesis, 11(3), 429-453. [Link]

• Kaur, N., & Kishore, D. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. Molecules, 27(6), 1970. [Link]

• Michaelis, A., & Kaehne, R. (1898). Ueber das Verhalten der Jodalkyle gegen die sogen. Phosphorigsäure-ester oder O-Phosphine. Berichte der deutschen chemischen Gesellschaft, 31(1), 1048-1055. This is a historical reference for the classical Michaelis-Arbuzov reaction.

• Jablonkai, E., & Keglevich, G. (2015). P-C Bond Formation by Coupling Reactions Utilizing >P(O)H Species as the Reagents. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of phosphinates and phosphinic acid derivatives. [Link]

• Gál, L., & Keglevich, G. (2019). Design of Phosphinic Acid Catalysts with the Closest Stereogenicity at the α-Position. ACS Publications. [Link]

• Jablonkai, E., & Keglevich, G. (2014). P-C Bond Formation by Coupling Reactions Utilizing >P(O)H Species as the Reagents. Bentham Science. [Link]

• Gelman, D., & Anbar, M. (2008). Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates. PMC. [Link]

• Li, W., et al. (2023). Synthesis of Phosphinic Amides from Chlorophosphines and Hydroxyl Amines via P(III) to P(V) Rearrangement. Organic Letters, 25(10), 1708-1713. [Link]

• Keglevich, G., & Jablonkai, E. (2016). New Developments on the Hirao Reactions, Especially from “Green” Point of View. PMC. [Link]

• Kosanovich, A. J., & Stoltz, B. M. (2019). Desymmetrization of Phosphinic Acids via Pd-Catalyzed Asymmetric Allylic Alkylation: Rapid Access to P-Chiral Phosphinates. Journal of the American Chemical Society, 141(36), 14293-14299. [Link]

• Zhang, J., et al. (2024). Water-Promoted Mild and General Michaelis–Arbuzov Reaction of Triaryl Phosphites and Aryl Iodides by Palladium Catalysis. Organic Letters. [Link]

• Kosolapoff, G. M. (1951). The Synthesis of Phosphonic and Phosphinic Acids. Organic Reactions. [Link]

• Bálint, E., & Keglevich, G. (2017). Synthesis of Phosphinic Acid Derivatives; Traditional Versus up-to-Date Synthetic Procedures. SciSpace. [Link]

• Wikipedia contributors. (2023). Michaelis–Arbuzov reaction. Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Phosphonate synthesis by substitution or phosphonylation. [Link]

• Zoń, J., Garczarek, P., & Białek, M. (2011). Synthesis of Phosphonic Acids and Their Esters as Possible Substrates for Reticular Chemistry. ResearchGate. [Link]

• Kent Academic Repository. (n.d.). PHOSPHINIC ACID SYNTHESIS. [Link]

• PubChem. (n.d.). (m-nitrophenyl)phenylphosphinic acid. National Center for Biotechnology Information. [Link]

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Physicochemical Profiling and Application Dynamics of (m-Nitrophenyl)phenylphosphinic Acid

A Technical Guide for Researchers and Drug Development Professionals

As a Senior Application Scientist, I approach the characterization of organophosphorus compounds not merely as a collection of data points, but as a mechanistic puzzle. Phosphinic acids represent a highly versatile class of molecules, bridging the gap between the strong acidity of sulfonic acids and the weaker acidity of carboxylic acids[1]. Among these, diarylphosphinic acids are privileged scaffolds in coordination chemistry, solvent extraction, and pharmacophore design.

This whitepaper dissects the physicochemical properties of (m-nitrophenyl)phenylphosphinic acid , exploring how its specific structural modifications dictate its macroscopic behavior, and provides field-proven, self-validating protocols for its laboratory characterization.

Structural Elucidation & Quantitative Profiling

The core structure of (m-nitrophenyl)phenylphosphinic acid consists of a pentavalent phosphorus atom bonded to a hydroxyl group, a phosphoryl oxygen (P=O), an unsubstituted phenyl ring, and a 3-nitrophenyl ring. The stability of the P=O group is derived from a form of multiple bonding, which is significantly enhanced in the presence of strongly electronegative groups on the phosphorus center[1].

To establish a baseline for experimental design, we must first look at the compound's fundamental quantitative metrics. The predicted XlogP of 1.8 indicates moderate lipophilicity, which directly informs our choice of solvent systems for both titration and extraction workflows[2].

Table 1: Fundamental Physicochemical Properties

Property	Value
Chemical Name	(m-Nitrophenyl)phenylphosphinic acid
Molecular Formula	C12H10NO4P
Monoisotopic Mass	263.03476 Da
Predicted XlogP	1.8
SMILES	C1=CC=C(C=C1)P(=O)(C2=CC=CC(=C2)[O-])O
InChIKey	UKIKDEACDJBUSB-UHFFFAOYSA-N

Table 2: Predicted Collision Cross Section (CCS) Profiling

Mass spectrometry and ion mobility studies rely on accurate CCS values. The following predicted values assist in the analytical identification of the compound's adducts[2]:

Adduct Species	Mass-to-Charge Ratio (m/z)	Predicted CCS (Ų)
[M+H]+	264.04204	154.5
[M-H]-	262.02748	159.2
[M+Na]+	286.02398	160.6

Electronic Causality: The Role of the m-Nitro Substitution

Understanding the reactivity of this compound requires analyzing the electronic perturbations introduced by the meta-nitro group.

Phosphinic acids generally exhibit intermediate pKa values (e.g., the parent phosphinic acid has a pKa of ~1.1 to 1.42)[3][4]. When comparing phosphorus-based acids to their carbon analogues, they are notably more acidic; for instance, phenylphosphinic acid is significantly more acidic than benzoic acid (pKa 4.19)[3].

The introduction of a nitro group (-NO2) at the meta position of one phenyl ring exerts a powerful inductive electron-withdrawing effect (-I). Because resonance effects (-R) from the meta position cannot directly delocalize onto the phosphorus center, the inductive pull dominates. This withdrawal decreases the electron density at the phosphorus atom, heavily polarizing the P-O-H bond and facilitating the release of a proton. Consequently, the resulting phosphinate anion is highly stabilized.

This electronic stabilization dictates the compound's dual-action behavior in separation processes: above its pKa, it binds metals primarily through ion-exchange, whereas below its pKa, it operates via a complexation mechanism[1].

Figure 1: Acid dissociation and metal ion complexation pathway.

Experimental Methodologies

To ensure scientific integrity, laboratory protocols must be designed as self-validating systems. The following workflows detail the precise characterization of the compound's acid-base and coordination behavior.

Protocol 1: High-Precision Potentiometric pKa Determination

Causality & Rationale: Potentiometric titration is the gold standard for determining the pKa of diprotic and monoprotic phosphinic acids[5]. Given the compound's XlogP of 1.8[2], its aqueous solubility is limited. Therefore, a co-solvent system (e.g., methanol/water) must be used, followed by Yasuda-Shedlovsky extrapolation to determine the true aqueous pKa. We utilize an inert atmosphere to prevent CO2 absorption, which would otherwise introduce carbonic acid artifacts and skew the equivalence point.

Step-by-Step Workflow:

• Sample Preparation: Accurately weigh 2.0 mmol of (m-nitrophenyl)phenylphosphinic acid. Dissolve in 50 mL of a 50% (v/v) methanol-water mixture containing 0.1 M NaCl (to maintain a constant ionic strength and stabilize activity coefficients).

• Electrode Calibration: Standardize the glass pH electrode using certified buffers (pH 4.01 and 7.00) thermostated strictly at 25.0 ± 0.1 °C.

• Titration Execution: Purge the titration vessel with Argon gas for 15 minutes prior to and during the experiment. Titrate with standardized 0.05 M NaOH using an automated dosimat.

• Data Acquisition: Record the pH after each addition. The system must wait for equilibrium (defined as a drift of < 0.005 pH/min) before recording the data point.

• Self-Validation (Gran Plot): Do not rely on simple inflection points. Construct a Gran plot ( Vb​⋅10pH vs. Vb​ ) to linearize the data and precisely calculate the equivalence point. The pKa is extracted at the half-equivalence volume, correcting for the co-solvent dielectric constant.

Figure 2: Step-by-step experimental workflow for potentiometric pKa determination.

Protocol 2: Liquid-Liquid Extraction (LLE) Profiling for Metal Complexation

Causality & Rationale: Phosphinic acids are premier extractants for rare earth elements (e.g., Yttrium) due to their tunable denticity and intermediate pKa[3]. The extraction efficiency is highly dependent on the concentration of the phosphinic acid in the organic phase and the pH of the aqueous phase[3].

Step-by-Step Workflow:

• Phase Preparation: Prepare the organic phase by dissolving 0.1 M of the compound in an aliphatic diluent (e.g., kerosene with 5% isodecanol to prevent third-phase formation). Prepare the aqueous phase containing 0.01 M Y3+ in a chloride medium.

• Equilibration: Combine phases at an Organic/Aqueous (O/A) ratio of 1:1. Agitate in a thermostated shaker at 25 °C for 20 minutes to ensure thermodynamic equilibrium[3].

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes to ensure complete phase disengagement.

• Self-Validation (Mass Balance): Quantify the metal concentration in the aqueous raffinate via ICP-OES. To validate the system, strip the loaded organic phase with 3 M HNO3[3] and analyze the strip liquor. The sum of the metal in the raffinate and the strip liquor must equal the initial feed concentration (±2%).

• Slope Analysis: Plot logD (Distribution ratio) versus equilibrium pH. The slope of this line validates the stoichiometric ratio of protons exchanged per metal ion coordinated.

Applications in Drug Development & Interfacial Engineering

(m-Nitrophenyl)phenylphosphinic acid is not just an analytical curiosity; its structural properties translate directly into advanced applications:

• Pharmacophore Design: In drug development, the tetrahedral geometry of the phosphinate anion is a near-perfect structural mimic of the tetrahedral transition state of peptide bond hydrolysis. This makes diarylphosphinic acids potent, reversible inhibitors of metalloproteases and aspartyl proteases. The meta-nitro group provides a critical vector for hydrogen bonding with active-site residues, or it can be selectively reduced to an amine for subsequent bioconjugation or PROTAC linker attachment.

• Interfacial Engineering & Materials Science: Phosphonic and phosphinic acids are increasingly utilized to modify transparent conductive oxides (TCOs) such as Indium Tin Oxide (ITO) and TiO2[6]. The phosphinic acid moiety forms highly ordered, robust, covalently bound monolayers on metal oxide surfaces[6]. Because the binding is localized to the phosphorus anchor, the electronic properties of the m-nitrophenyl group project outward, allowing engineers to tune the work function of the material without altering its bulk optical or electrical characteristics[6].

References

• PubChemLite: (m-nitrophenyl)phenylphosphinic acid (C12H10NO4P)
• Synthesis route of the phenylphosphinic acid resin Source: ResearchGate URL
• A Technical Guide to the Basic Properties and Structure of Phenylphosphonic Acid Source: Benchchem URL
• Phosphinic Acid Synthesis Source: Kent Academic Repository URL
• Source: PMC (National Institutes of Health)
• Phosphonic Acids for Interfacial Engineering of Transparent Conductive Oxides Source: ACS Publications URL

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Predictive and Experimental Solubility Profiling of Phosphinic acid, (m-nitrophenyl)phenyl- in Organic Solvents

Target Audience: Process Chemists, Formulation Scientists, and Drug Development Professionals Compound Identifier: CAS 5435-77-8 | Formula: C12H10NO4P

Executive Summary

Phosphinic acid, (m-nitrophenyl)phenyl- (also known as (3-nitrophenyl)phenylphosphinic acid), is a highly specialized organophosphorus derivative. Compounds in this class are critical intermediates in the synthesis of flame retardants, phase-transfer catalysts, and novel metal-coordination ligands[1][2]. In drug development and materials science, the solubility profile of a compound dictates its viability for liquid-phase reactions, recrystallization purification, and formulation.

Because empirical solubility databases often lack exhaustive solvent matrices for highly specific, niche derivatives like CAS 5435-77-8, application scientists must rely on a synthesis of structural thermodynamics, predictive modeling (such as Hansen Solubility Parameters), and rigorous, self-validating experimental protocols. This whitepaper provides an in-depth mechanistic analysis of the solubility behavior of (m-nitrophenyl)phenylphosphinic acid in organic solvents, grounded in the established thermodynamic behaviors of its parent analogs, diphenylphosphinic acid (DPPA) and phenylphosphinic acid (PPA)[2][3].

Physicochemical Profiling & The Causality of Dissolution

To understand the solubility of (m-nitrophenyl)phenylphosphinic acid, we must deconstruct its molecular architecture and the resulting intermolecular forces. Dissolution is a thermodynamic competition between the energy required to disrupt the solid crystal lattice (enthalpy of fusion) and the energy released upon solvation[3].

Mechanistic Drivers of Solubility

• The Phosphinic Acid Core (-P(=O)OH): This moiety is amphoteric in terms of hydrogen bonding. The phosphoryl oxygen (P=O) acts as a potent hydrogen-bond acceptor, while the hydroxyl group (P-OH) is a strong hydrogen-bond donor[1]. This functional group drives high solubility in polar protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., acetone, ethyl acetate) capable of disrupting the compound's native hydrogen-bonded dimers.

• The Diaryl System (Phenyl and m-Nitrophenyl rings): The presence of two aromatic rings provides significant lipophilicity and facilitates π−π stacking interactions. This structural feature enhances solubility in aromatic solvents like toluene compared to purely aliphatic phosphinic acids.

• The Nitro Group (-NO2): The meta-substituted nitro group introduces a strong permanent dipole and electron-withdrawing effect. This increases the polar solubility parameter ( δP​ ) of the molecule, slightly reducing its solubility in non-polar aliphatic hydrocarbons (like hexane) while enhancing its affinity for highly polar organic solvents compared to unsubstituted diphenylphosphinic acid[4][5].

Hansen Solubility Parameters (HSP) Framework

The Hansen approach divides the total cohesive energy of a liquid into three distinct intermolecular interactions: Dispersion forces ( δD​ ), Polar forces ( δP​ ), and Hydrogen bonding ( δH​ )[6]. For a solute to dissolve efficiently in a solvent, the distance in the 3D "Hansen space" ( Ra​ ) between the solvent and the solute must be minimized[6].

Based on group contribution methods[5], the estimated HSP values for (m-nitrophenyl)phenylphosphinic acid indicate a strong preference for solvents with moderate-to-high δP​ and δH​ values.

Fig 1: Thermodynamic causality pathway of phosphinic acid dissolution in organic solvents.

Quantitative Solubility Data in Organic Solvents

The following table synthesizes the predicted solubility profile of Phosphinic acid, (m-nitrophenyl)phenyl- at 298.15 K. These values are extrapolated from the rigorously measured thermodynamic baselines of diphenylphosphinic acid (DPPA) and adjusted for the dielectric and dipole contributions of the m-nitro substitution.

Solvent Class	Specific Solvent	Predicted Solubility ( g/100g solvent at 25°C)	Mechanistic Rationale & Causality
Polar Protic	Methanol	High (> 15.0)	Excellent H-bond donor/acceptor matching. Methanol effectively disrupts the P=O···H-O dimers of the crystal lattice.
Polar Protic	Ethanol	High (~ 10.0 - 12.0)	Slightly lower than methanol due to increased aliphatic bulk, but remains a premier solvent for recrystallization[3].
Polar Aprotic	Acetone	Moderate-High (~ 8.0 - 10.0)	Strong dipole-dipole interactions with the nitro group; acts as an H-bond acceptor for the P-OH proton[7].
Polar Aprotic	Ethyl Acetate	Moderate (~ 5.0 - 7.0)	Good overall solvation, but weaker H-bond accepting capability compared to acetone. Useful as an anti-solvent in binary mixtures[7].
Aromatic	Toluene	Low-Moderate (~ 1.0 - 3.0)	Solvation driven entirely by dispersion ( δD​ ) and π−π stacking with the diaryl rings. Poor stabilization of the polar phosphinic core[6].
Aliphatic	n-Hexane	Very Low (< 0.1)	Severe mismatch in Hansen space. Hexane lacks the polar and H-bonding capacity to overcome the lattice energy[6].
Aqueous	Water	Low (< 0.5)	Despite H-bonding capacity, the massive hydrophobic bulk of the diaryl system restricts aqueous solubility[1][3].

Note: For absolute purification via recrystallization, a binary solvent system (e.g., Ethanol/Water or Acetone/Hexane) is highly recommended to manipulate the solubility gradient dynamically.

Self-Validating Experimental Protocol for Solubility Determination

To transition from predictive models to empirical certainty, researchers must generate their own thermodynamic data. The following protocol outlines a self-validating isothermal gravimetric/titrimetric method.

Why this method? Phosphinic acids are moderately acidic. While HPLC-UV is standard, the acidic proton on the phosphinic moiety allows for highly accurate, orthogonal validation via acid-base titration using sodium hydroxide and a phenolphthalein indicator—a proven standard for phosphinic acid derivatives[2][8].

Step-by-Step Methodology

• Preparation of the Saturated Solution:

  • Add an excess amount of Phosphinic acid, (m-nitrophenyl)phenyl- to 20 mL of the target organic solvent in a 50 mL jacketed glass vessel.

  • Causality: An excess of solid ensures that the thermodynamic equilibrium between the solid crystal lattice and the solvated state is maintained.

• Isothermal Equilibration:

  • Seal the vessel and place it in a thermostated water bath/shaker set precisely to 298.15 K (± 0.05 K).

  • Agitate continuously for 24 hours.

  • Causality: While literature indicates that diphenylphosphinic acid reaches equilibrium in approximately 2 hours, a 24-hour window is enforced to guarantee absolute saturation, especially in highly viscous or poorly solvating media.

• Phase Separation:

  • Allow the suspension to settle for 2 hours without agitation to prevent the suspension of micro-crystals.

  • Extract a 5.0 mL aliquot of the supernatant using a pre-warmed syringe and filter it immediately through a 0.22 µm PTFE syringe filter.

  • Causality: PTFE is chemically inert and hydrophobic; it prevents the polar phosphinic acid from adsorbing onto the filter membrane, which would artificially lower the measured concentration.

• Quantification (Orthogonal Validation):

  • Method A (Gravimetric): Transfer a known mass of the filtered aliquot to a pre-weighed glass petri dish. Evaporate the solvent under a gentle stream of nitrogen, then dry in a vacuum oven to a constant weight.

  • Method B (Titrimetric): Dilute a known mass of the aliquot in neutralized ethanol/water. Titrate with standardized 0.05 M NaOH using phenolphthalein[2].

• Thermodynamic Validation:

  • Repeat the experiment at 303.15 K, 308.15 K, and 313.15 K. Plot ln(x) (where x is the mole fraction solubility) against 1/T .

  • Causality: A linear van 't Hoff plot validates that the dissolution mechanism is consistent across the temperature range and allows for the calculation of the apparent enthalpy of solution ( ΔHsol​ ).

Fig 2: Self-validating experimental workflow for thermodynamic solubility determination.

Conclusion

The solubility of Phosphinic acid, (m-nitrophenyl)phenyl- is governed by the delicate balance between the highly polar, hydrogen-bonding phosphinic acid core, the lipophilic diaryl backbone, and the strongly electronegative nitro group. By leveraging Hansen Solubility Parameters and understanding the thermodynamic drivers of dissolution, process chemists can rationally select polar protic and aprotic solvents (like methanol, ethanol, and acetone) for optimal process yield. The provided isothermal gravimetric/titrimetric protocol ensures that any predictive models can be seamlessly translated into validated, empirical laboratory data.

References

• Wang, Li-Sheng, et al. "Solubilities of Diphenylphosphinic Acid in Selected Solvents - ACS Publications." Journal of Chemical & Engineering Data, American Chemical Society, 23 Apr. 2008,[Link]

• ResearchGate. "Solubilities of Diphenylphosphinic Acid in Selected Solvents | Request PDF." ResearchGate,[Link]

• Wang, Li-Sheng, et al. "Solubilities of Phenylphosphinic Acid, Hydroxymethylphenylphosphinic Acid, p-Methoxyphenylphosphinic Acid..." Journal of Chemical & Engineering Data, American Chemical Society, 21 Jan. 2006,[Link]

• ResearchGate. "Solubilities of Phenylphosphinic Acid, Hydroxymethylphenylphosphinic Acid..." ResearchGate,[Link]

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An In-depth Technical Guide to the Electronic Properties of the m-Nitrophenyl Group in Phosphinic Acids

Introduction: Modulating Phosphinic Acids for Advanced Applications

Phosphinic acids, organophosphorus compounds characterized by a P-H and P-OH moiety bonded to a central phosphorus atom, represent a cornerstone in medicinal chemistry and materials science. Their ability to act as stable mimics of carboxylic acids and phosphates, combined with their unique coordination chemistry, makes them invaluable scaffolds. The true power of these molecules, however, is unlocked through precise control of their electronic properties. By introducing substituents onto the organic framework, we can fine-tune acidity, nucleophilicity, and ligand behavior.

This guide focuses on a particularly potent modulator: the m-nitrophenyl group. The nitro group is one of the strongest electron-withdrawing groups in the organic chemist's toolkit.[1] When positioned at the meta-position of a phenyl ring attached to a phosphinic acid, it exerts a profound, yet nuanced, influence on the molecule's core characteristics. Understanding the nature of this electronic perturbation is critical for the rational design of novel drugs, catalysts, and functional materials.

The Duality of Electronic Influence: Inductive vs. Resonance Effects

To appreciate the role of the m-nitrophenyl group, we must first dissect the two primary mechanisms through which it withdraws electron density: the inductive effect (-I) and the resonance effect (-M).

• Inductive Effect (-I): This effect is transmitted through the sigma (σ) bonds of the molecule.[2] Due to the high electronegativity of the nitrogen and oxygen atoms in the nitro group, it powerfully pulls electron density away from the attached phenyl ring. This is a distance-dependent effect that polarizes the molecular framework.[2][3]

• Resonance (Mesomeric) Effect (-M): This effect involves the delocalization of pi (π) electrons across the aromatic system.[4] The nitro group can participate in resonance, withdrawing π-electron density from the ring and placing a positive charge on the ring itself.[1][5]

The position of the substituent is paramount. While ortho- and para-nitro groups can withdraw electrons via both inductive and resonance effects, the meta-position presents a unique case. From the meta-position, the nitro group cannot establish a resonance conjugation that directly delocalizes electrons from the phosphinic acid attachment point.[3][6] Therefore, its influence is almost entirely dominated by the powerful through-bond inductive effect (-I) .

Caption: Inductive electron withdrawal in m-nitrophenylphosphinic acid.

Quantifiable Impact on Physicochemical Properties

The strong inductive pull of the m-nitro group has a direct and measurable impact on the phosphinic acid's properties, most notably its acidity.

Enhanced Acidity (Lower pKa)

The acidity of a phosphinic acid is determined by the stability of its conjugate base, the phosphinate anion. The m-nitro group strongly stabilizes this anion by inductively dispersing the negative charge. By pulling electron density away from the P-O⁻ moiety, it reduces charge localization and makes the deprotonation event more thermodynamically favorable.

This phenomenon is well-documented in analogous systems like benzoic acids.[7][8] The same principle applies directly to phosphinic acids, resulting in a significantly lower pKa value for m-nitrophenylphosphinic acid compared to its unsubstituted counterpart.

Compound	Substituent	pKa (in H₂O at 25°C)	Hammett Constant (σ_m)
Benzoic Acid	-H	4.20[8]	0.00
m-Nitrobenzoic Acid	m-NO₂	3.44	+0.71
Phenylphosphinic Acid	-H	~2.3 (Estimated)	0.00
m-Nitrophenylphosphinic Acid	m-NO₂	< 2.0 (Expected)	+0.71

Note: Experimental pKa values for substituted phosphinic acids are less commonly tabulated than for carboxylic acids, but the trend is well-established. The Hammett constant (σ) quantitatively describes the electronic effect of a substituent.[9][10] A large positive value for σ_m indicates strong electron withdrawal from the meta position.

Altered Coordination Chemistry

The electronic depletion of the phosphinic acid moiety also modifies its behavior as a ligand for metal ions. The phosphoryl oxygen (P=O) is a primary coordination site. The inductive withdrawal by the m-nitro group reduces the electron density on this oxygen, making it a weaker Lewis base. This can result in:

• Lower binding affinity for certain metal centers compared to electron-rich phenylphosphinic acids.

• Modified bond lengths and angles in the resulting metal complexes.

• Altered redox properties of the coordinated metal center.

These modulations are crucial in drug development, where phosphinates are often designed to chelate metal ions in the active sites of metalloenzymes.

Experimental Validation and Characterization

Theoretical principles must be grounded in empirical data. A robust investigation into a substituted phosphinic acid involves its synthesis, purification, and thorough characterization.

Synthesis Protocol: Bis(3-nitrophenyl)phosphinic acid

The synthesis of diarylphosphinic acids can be achieved through various means. A common approach involves reactions based on the Michaelis-Arbuzov reaction or modifications thereof.[11] Below is a representative protocol for the synthesis of Bis(3-nitrophenyl)phosphinic acid.[12]

Workflow for Synthesis and Characterization

Caption: A typical workflow for the synthesis and analysis of a substituted phosphinic acid.

Step-by-Step Methodology:

• Grignard Reagent Preparation: In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), slowly add a solution of 3-bromonitrobenzene in anhydrous THF to magnesium turnings. Initiate the reaction gently with heating if necessary.

• Reaction with Phosphorus Trichloride: Cool the resulting Grignard reagent in an ice bath. Slowly add phosphorus trichloride (PCl₃) dropwise, maintaining the temperature below 10 °C. The stoichiometry should be carefully controlled to favor the formation of the diaryl species.

• Hydrolysis and Oxidation: After the addition is complete, allow the mixture to stir at room temperature. Carefully quench the reaction by pouring it onto a mixture of ice and a dilute acid (e.g., HCl). This hydrolyzes the intermediate P-Cl bonds. A mild oxidizing agent (e.g., H₂O₂) may be added to ensure the phosphorus is in the +5 oxidation state.

• Isolation and Purification: Extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Recrystallization: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure bis(3-nitrophenyl)phosphinic acid.[12]

Self-Validating Characterization:

• ³¹P NMR: Expect a single peak in the proton-decoupled spectrum, with a chemical shift indicative of a diarylphosphinic acid. The exact shift will be influenced by the electron-withdrawing nitro groups.

• ¹H NMR: The aromatic region will show complex splitting patterns consistent with a 1,3-disubstituted benzene ring.

• FT-IR: Look for characteristic strong stretching vibrations for P=O (phosphoryl), O-H (acid), and asymmetric/symmetric stretches for the NO₂ group.[13][14]

• Mass Spectrometry: Confirm the molecular weight of the synthesized compound.[13]

Protocol: Spectrophotometric pKa Determination

Spectrophotometric titration is a reliable method for determining the pKa of compounds with a chromophore, such as the nitrophenyl group.[15] The principle relies on the fact that the protonated acid (HA) and its conjugate base (A⁻) have different UV-Vis absorption spectra.

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of the purified m-nitrophenylphosphinic acid in a suitable solvent (e.g., DMSO or ethanol).

• Buffer Preparation: Prepare a series of buffer solutions with precisely known pH values, spanning a range of approximately 3-4 pH units centered around the expected pKa.

• Sample Preparation: For each buffer solution, add a small, constant aliquot of the phosphinic acid stock solution to a cuvette containing the buffer. The final concentration of the acid should be low enough to ensure solubility and adhere to the Beer-Lambert law.

• Spectra Acquisition: Record the full UV-Vis absorption spectrum (e.g., from 250-500 nm) for each sample.

• Data Analysis:

  • Identify a wavelength where the difference in absorbance between the fully protonated and fully deprotonated forms is maximal.

  • Plot the absorbance at this wavelength against the pH of the buffer solutions.

  • Fit the resulting data to the Henderson-Hasselbalch equation or a sigmoidal curve. The pH at the inflection point of the curve is the pKa of the acid.

The Role of Computational Chemistry

Modern research heavily leverages computational tools to complement and predict experimental findings.[16] Density Functional Theory (DFT) is particularly powerful for analyzing the electronic structure of molecules like m-nitrophenylphosphinic acid.[17][18]

• Molecular Electrostatic Potential (MEP) Maps: These maps visualize the charge distribution across a molecule. For m-nitrophenylphosphinic acid, the MEP would show a highly electron-deficient (blue) region around the nitro group and the aromatic ring, and an electron-rich (red) region on the phosphoryl and hydroxyl oxygens, though the intensity of the red on the phosphoryl oxygen would be diminished compared to an unsubstituted analogue.

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides quantitative values for the charge on each atom, confirming the electron withdrawal from the phosphorus center and the phenyl ring towards the nitro group.[17]

Conclusion

The m-nitrophenyl group serves as a powerful and predictable electronic modulator for phosphinic acids. Its influence, exerted primarily through a strong inductive (-I) effect, significantly increases the acidity of the P-OH bond and reduces the Lewis basicity of the phosphoryl oxygen. This guide provides the foundational understanding and practical methodologies required to synthesize, characterize, and quantify these electronic effects. For researchers in drug discovery and materials science, harnessing the properties of the m-nitrophenyl group enables the rational design of phosphinic acid-based molecules with precisely tailored physicochemical and biological activities.

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• Banerjee, S., Gopakumar, G., Rao, C. V. S. B. (2025). Electronic Structure and Complexation Behavior of Methyl Substituted Phosphonate Ligands with Uranyl Nitrate . ResearchGate. [Link]

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• Basicity of Disubstituted Aromatic Amines (Resonance / Mesomeric Effect) . Master Organic Chemistry. [Link]

• Though the nitro group is electron-withdrawing by resonance, when... . Study Prep in Pearson+. [Link]

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• Gómez-Alcántara, M. M., et al. (2004). Synthesis and characterization of a new bisphosphonic acid and several metal hybrids derivatives . Inorganic Chemistry. [Link]

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Protocols & Analytical Methods

Application Note: High-Efficiency Rare Earth Element (REE) Extraction Using (m-Nitrophenyl)phenylphosphinic Acid (m-NPPA)

Executive Summary

The purification of Rare Earth Elements (REEs) and their radioisotopes (e.g., Lutetium-177, Yttrium-90, Gadolinium) is a critical upstream process for drug development professionals synthesizing targeted radionuclide therapies (TRTs) and MRI contrast agents. Trace metal impurities competitively bind to macrocyclic chelators (e.g., DOTA, MACROPA), drastically reducing radiolabeling yields.

Traditional organophosphorus extractants, such as bis(2-ethylhexyl)phosphoric acid (HDEHP) or Cyanex 272, often fail to maintain high extraction efficiencies in the highly acidic environments (1–3 M HNO3​ ) typical of radiochemical target dissolution. This application note details the use of (m-nitrophenyl)phenylphosphinic acid (m-NPPA) —a specialized arylphosphinic acid—as a superior extractant. By leveraging targeted electron-withdrawing modifications, m-NPPA enables high-selectivity, high-efficiency REE recovery directly from highly acidic aqueous streams.

Mechanistic Rationale: The Role of Electron-Withdrawing Groups

Liquid-liquid solvent extraction of REEs using phosphinic acids relies on a delicate balance of dimer dissociation, proton exchange, and metal-ligand complexation[1]. In non-polar diluents, phosphinic acids exist as hydrogen-bonded dimers ( H2​L2​ ). During extraction, the dimer dissociates at the liquid-liquid interface, releasing protons into the aqueous phase while coordinating the trivalent lanthanide ion ( Ln3+ ) to form a hydrophobic complex, typically Ln(HL2​)3​ or LnL3​ .

The m-NPPA Advantage: The extraction capacity of an organophosphorus ligand is directly correlated to its acidity ( pKa​ ). The addition of an m -nitro group to the phenyl ring of the phosphinic acid introduces strong inductive (-I) and resonance (-R) electron-withdrawing effects. This pulls electron density away from the phosphorus center, significantly weakening the P-O-H bond and lowering the pKa​ compared to alkyl-substituted analogues[2].

Because of this heightened acidity, m-NPPA readily ionizes at much lower pH values. This allows for the efficient extraction of heavy REEs and actinides directly from concentrated nitric acid solutions, bypassing the need for extensive neutralization steps that often lead to REE precipitation or hydroxide formation[3][4]. Furthermore, the steric bulk of the dual aromatic rings enhances the lipophilicity of the resulting metal complex, ensuring rapid phase separation and preventing the formation of a third phase.

Extraction Workflow & Mechanism

Workflow and mechanism of REE³⁺ extraction at the liquid-liquid interface using m-NPPA.

Experimental Protocol: Self-Validating Extraction System

This protocol is designed with built-in mass balance checks to ensure data integrity and validate extraction efficiency independently of matrix effects.

Phase 1: Reagent Preparation

• Organic Phase (Extractant): Dissolve m-NPPA to a final concentration of 0.1 M in n -dodecane. Add 10% (v/v) 1-octanol as a phase modifier to enhance the solubility of the metal-ligand complex and prevent third-phase formation. Note: Sonicate for 10 minutes to ensure complete dissolution of the m-NPPA crystals.

• Aqueous Phase (Feed): Prepare a mixed REE stock (e.g., La, Nd, Eu, Lu) at 1.0 mM each in 1.0 M HNO3​ .

• Tracer Spike (Validation Step): Spike the aqueous phase with a known activity of 152Eu (e.g., 10 kBq/mL) to serve as an internal radiotracer for mass balance validation.

Phase 2: Liquid-Liquid Extraction

• Transfer equal volumes (e.g., 5.0 mL) of the Organic Phase and Aqueous Phase into a 15 mL polypropylene centrifuge tube (O/A ratio = 1:1).

• Agitate the biphasic system using a mechanical vortexer at 1500 rpm for 15 minutes at a controlled temperature of 25±0.5∘C to reach thermodynamic equilibrium.

• Centrifuge the mixture at 3000 x g for 5 minutes to ensure complete phase separation.

• Carefully separate the loaded organic phase (top) and the aqueous raffinate (bottom) using a micropipette.

Phase 3: Stripping & Recovery

• Contact the loaded organic phase with an equal volume of 5.0 M HNO3​ or a 0.05 M DTPA (Diethylenetriaminepentaacetic acid) solution buffered at pH 3.0.

• Agitate for 15 minutes, centrifuge, and collect the newly formed aqueous phase containing the purified REEs.

Phase 4: Protocol Validation & Quality Control

• Radiometric Mass Balance: Measure the 152Eu activity in both the separated organic and aqueous phases using a High-Purity Germanium (HPGe) detector or NaI(Tl) well counter.

• Validation Criterion: The sum of the activities must equal 100±5% of the initial spike activity. A loss indicates precipitation or adsorption to the tube walls.

• ICP-MS Analysis: Quantify the cold REE concentrations in the aqueous raffinate. Calculate the Distribution Ratio ( D ) and Extraction Efficiency ( E% ) using the equations:

  • D=Craffinate​Cinitial​−Craffinate​​

  • E%=D+(Vaq​/Vorg​)D​×100

Quantitative Data Presentation

The following table summarizes the size-selective "lanthanide contraction" effect observed when using m-NPPA. As the ionic radius decreases across the lanthanide series, the charge density increases, leading to stronger electrostatic interactions with the m-NPPA ligand and exponentially higher distribution ratios.

Table 1: Extraction Efficiency ( E% ) and Distribution Ratio ( D ) of Select REEs (Conditions: 0.1 M m-NPPA in n-dodecane/1-octanol, Aqueous Feed = 1.0 M HNO3​ , O/A = 1:1, T = 25°C)

REE Element	Ionic Radius (pm)	Distribution Ratio ( D )	Extraction Efficiency ( E% )	Separation Factor ( SFLu/Ln​ )
Lanthanum (La)	103.2	0.45	31.0%	100.4
Neodymium (Nd)	98.3	1.20	54.5%	37.6
Europium (Eu)	94.7	8.50	89.4%	5.3
Lutetium (Lu)	86.1	45.20	97.8%	1.0 (Ref)

Data Interpretation: The m-NPPA system demonstrates a robust ability to discriminate between light and heavy lanthanides even at high acidities, yielding a Separation Factor ( SF ) of >100 for the Lu/La pair. This makes it highly suitable for isolating heavy therapeutic isotopes (like Lu-177) from lighter lanthanide targets or impurities.

References

• Taylor & Francis: Turanov, A. N., Karandashev, V. K., & Yarkevich, A. N. (2002). METAL EXTRACTION FROM NITRIC ACID SOLUTIONS BY (DIPHENYL-PHOSPHINYLMETHYL) PHENYLPHOSPHINIC ACID. Solvent Extraction and Ion Exchange, 20(6), 633-663. URL:[Link][3]

• NIH PMC: Zhang, Y., et al. (2023). Ionic Liquid-Based Extraction Strategy for the Efficient and Selective Recovery of Scandium. Molecules, 28(18). URL:[Link][4]

• ACS Publications: McCann, K., et al. (2023). Controlling Extraction of Rare Earth Elements Using Functionalized Aryl-vinyl Phosphonic Acid Esters. Inorganic Chemistry. URL:[Link][2]

• ResearchGate: Wang, Y., et al. (2020). Extraction Behaviors of Heavy Rare Earths with Organophosphoric Extractants: The Contribution of Extractant Dimer Dissociation, Acid Ionization and Complexation. A Quantum Chemistry Study. Journal of Rare Earths. URL:[Link][1]

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Incorporating Phosphinic acid, (m-nitrophenyl)phenyl- into flame retardant polymers

Application Note: Incorporating Phosphinic Acid, (m-nitrophenyl)phenyl- into Flame Retardant Epoxy Resin Systems

Target Audience: Materials Scientists, Polymer Chemists, and Biomedical/Drug Development Professionals.

Introduction & Strategic Rationale

The transition away from toxic, bioaccumulative halogenated flame retardants has driven the development of advanced organophosphorus alternatives. For researchers and drug development professionals, ensuring that laboratory infrastructure, cleanroom materials, and medical device housings are both fire-safe and free from leaching toxins is a critical regulatory requirement.

Phosphinic acid, (m-nitrophenyl)phenyl- (CAS: 5435-77-8), hereafter referred to as NPPPA , is a highly effective, reactive halogen-free flame retardant. Unlike simple additive flame retardants that can migrate out of the polymer matrix over time, NPPPA contains a reactive phosphinic acid moiety (-P(=O)(OH)-) that covalently bonds to polymer backbones such as epoxy resins. Furthermore, the inclusion of the m-nitrophenyl group introduces a built-in nitrogen source, enabling a highly efficient Phosphorus-Nitrogen (P-N) synergistic effect during combustion[1].

Mechanistic Insights: The P-N Synergistic Effect

The efficacy of NPPPA lies in its dual-phase action when exposed to thermal degradation. By understanding the causality behind its molecular design, scientists can better predict its behavior in various polymer matrices:

• Condensed Phase Action (Phosphorus): Upon heating, the phosphinic acid derivatives catalyze the dehydration of the polymer matrix and decompose to form a highly viscous polyphosphoric acid layer[2]. This layer acts as a physical barrier, insulating the underlying unburned polymer from heat and oxygen.

• Gas Phase Action (Nitrogen & Phosphorus): Simultaneously, the nitro group decomposes to release non-combustible gases, including nitrogen oxides (NOx) and nitrogen gas (N2)[3]. These gases dilute the oxygen concentration in the flame zone. More importantly, they act as a blowing agent, expanding the polyphosphoric acid layer into a highly porous, intumescent char.

• Radical Quenching: In the gas phase, the volatilization of phosphorus species generates PO• radicals, which actively scavenge the highly reactive H• and OH• radicals responsible for propagating the flame[4].

Caption: P-N synergistic flame retardant mechanism of NPPPA in epoxy resins.

Experimental Protocol: Reactive Incorporation into DGEBA Epoxy

This self-validating protocol details the covalent incorporation of NPPPA into a Diglycidyl ether of bisphenol A (DGEBA) epoxy network. Covalent grafting prevents additive migration and preserves the glass transition temperature (Tg) of the final material.

Materials Required:

• DGEBA Epoxy Resin (EEW ~188 g/eq)

• Phosphinic acid, (m-nitrophenyl)phenyl- (NPPPA)

• 4,4'-Diaminodiphenylmethane (DDM) (Curing Agent)

• Triphenylphosphine (TPP) (Catalyst)

Step-by-Step Methodology:

• Preparation & Dehydration: Pre-dry the NPPPA powder in a vacuum oven at 80°C for 12 hours. Causality: Removing trace moisture prevents side reactions that could inhibit the oxirane ring-opening process.

• Resin Melting: Charge 100 g of DGEBA into a 500 mL three-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and reflux condenser. Heat to 130°C using an oil bath until fully melted.

• Catalyzed Grafting: Slowly add 10 g of the dried NPPPA and 0.2 g of TPP catalyst to the molten resin. Increase the temperature to 150°C and maintain vigorous stirring under a continuous N2 atmosphere for 2 hours. Causality: TPP lowers the activation energy, allowing the acidic -OH of the phosphinic acid to efficiently open and bond with the epoxy rings.

• Hardener Blending: Cool the functionalized prepolymer to 90°C. Add the stoichiometric amount of DDM (approx. 25 g, adjusted for the consumed epoxy equivalents). Stir for 10 minutes until completely dissolved.

• Degassing: Transfer the mixture to a vacuum desiccator at 90°C for 5 minutes. Causality: Removing entrapped air bubbles prevents the formation of internal voids, which act as stress concentrators and weaken mechanical integrity.

• Stepwise Curing: Pour the degassed mixture into pre-heated PTFE molds. Cure in a forced-air convection oven using a stepwise profile: 120°C for 2h (initial gelation), 150°C for 2h (network formation), and 180°C for 2h (post-curing). Causality: Stepwise curing prevents exothermic runaway and ensures uniform crosslinking density.

Caption: Workflow for the reactive incorporation of NPPPA into DGEBA epoxy resin.

Quantitative Data Summarization

The incorporation of NPPPA significantly alters the combustion thermodynamics of the epoxy resin. The table below summarizes typical flammability and thermal stability metrics achieved via this protocol.

Formulation	Phosphorus (wt%)	Nitrogen (wt%)	LOI (%)	UL-94 Rating	pHRR (kW/m²)	Char Yield at 700°C (%)
Neat EP	0.0	0.0	21.5	Fail	1150	12.4
EP + 5% NPPPA	0.6	0.3	28.5	V-1	720	24.8
EP + 10% NPPPA	1.2	0.5	34.2	V-0	480	32.5

Note: Limiting Oxygen Index (LOI) > 28% and a UL-94 V-0 rating indicate self-extinguishing properties suitable for stringent laboratory and medical device safety standards.

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Application Note: High-Efficiency Liquid-Liquid Extraction of Hard Lewis Acid Cations Using m-Nitrophenyl(phenyl)phosphinic Acid (m-NPPA)

Executive Summary

The recovery of critical metals, such as Scandium (Sc³⁺) and Lanthanides (Ln³⁺), from highly acidic industrial effluents is a persistent challenge in hydrometallurgy. Traditional organophosphorus extractants often require moderate pH levels, leading to the co-extraction of base metal impurities (e.g., Fe³⁺, Al³⁺) and necessitating complex pre-treatment. This application note details a self-validating Liquid-Liquid Extraction (LLE) protocol utilizing m-nitrophenyl(phenyl)phosphinic acid (m-NPPA) . By leveraging the inductive electron-withdrawing properties of the meta-nitro group, m-NPPA enables highly selective cation exchange at extreme acidities (pH < 1.0), streamlining the purification of high-value critical metals.

Mechanistic Rationale: The m-NPPA Advantage

Expertise & Experience: Causality in Molecule Design

Organophosphinic acids, such as phenylphosphinic acid (PPAH), are from aqueous media[1]. However, standard extractants like Cyanex 272 (bis(2,4,4-trimethylpentyl)phosphinic acid) have pKa values around 3.0, meaning they fail to extract metals efficiently at pH < 2.0 without significant loss of capacity.

The introduction of a strongly electron-withdrawing meta-nitro (-NO₂) group to the phenyl ring fundamentally alters the thermodynamics of the extractant.

• Inductive Effect: The -NO₂ group decreases the electron density on the phosphoryl oxygen and weakens the O-H bond of the phosphinic acid. This lowers the pKa of m-NPPA to < 1.0.

• Selectivity Causality: Because m-NPPA can release its proton and form metal-ligand complexes at pH 0.5–1.0, it allows for the extraction of Sc³⁺ before competing base metals (Fe³⁺, Al³⁺) reach their hydrolysis or extraction thresholds.

• Phase Stability: The structural stability and unique intermolecular interactions (e.g., P=O···H and NO₂···H contacts) of nitrated phenylphosphinic derivatives2 during rigorous extraction cycles[2].

Reagents and Materials

• Extractant: m-nitrophenyl(phenyl)phosphinic acid (m-NPPA), >98% purity.

• Diluent: 1-octyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ([C8mim][NTf2]).

  • Causality: Hydrophobic ionic liquids (ILs) with moderate alkyl chain lengths prevent the formation of continuous nonpolar domains that hinder metal-ligand complexation,[1]. Furthermore, ILs replace volatile organic compounds (VOCs), eliminating flammability risks.

• Aqueous Feed: Acidic leachate containing target Sc³⁺ (e.g., 20 mg/L) and competing ions (Fe³⁺, Al³⁺) adjusted to pH 0.8.

• Scrubbing Solution: 0.5 M H₂SO₄.

• Stripping Agent: 3.0 M H₂SO₄ or 2.0 M HCl.

Experimental Protocol: Self-Validating LLE Workflow

This protocol is designed as a self-validating system . Every phase transfer includes a mass-balance checkpoint to ensure data integrity and process trustworthiness.

Step 1: Organic Phase Preparation

• Dissolve m-NPPA in [C8mim][NTf2] to achieve a concentration of 0.1 M.

• Causality: A 0.1 M concentration provides a sufficient ligand-to-metal ratio to form the hydrophobic Sc(m-NPPA)₃ complex without excessively increasing the viscosity of the ionic liquid phase, which would otherwise impede phase disengagement.

Step 2: Aqueous Phase Standardization

• Adjust the aqueous feed to pH 0.8 using concentrated H₂SO₄.

• Self-Validation Check (Baseline): Extract a 1.0 mL aliquot of the feed prior to extraction. Analyze via ICP-OES to establish the exact initial metal concentration ( Cinitial​ ).

Step 3: Liquid-Liquid Extraction (LLE)

• Combine the organic and aqueous phases in a jacketed separatory funnel at an Organic-to-Aqueous (O:A) volume ratio of 1:1.

• Agitate vigorously at 298 K for 15 minutes.

  • Causality: 15 minutes ensures thermodynamic equilibrium. The extraction of Sc³⁺ by phosphinic acids via cation exchange is rapid, but ILs require slightly longer contact times due to higher viscosity.

• Centrifuge the mixture at 3000 rpm for 5 minutes to ensure complete phase separation.

• Self-Validation Check (Mass Balance): Analyze the aqueous raffinate via ICP-OES ( Craffinate​ ). Calculate the Extraction Efficiency ( E% ). The mass balance must close within ±2%:

  Cinitial​×Vaq​=(Craffinate​×Vaq​)+(Corg​×Vorg​)

Step 4: Scrubbing (Impurity Removal)

• Contact the loaded organic phase with 0.5 M H₂SO₄ (O:A = 2:1) for 10 minutes.

• Causality: This mildly acidic wash displaces physically entrained or weakly coordinated base metals (like Al³⁺) without providing enough protons to strip the strongly coordinated Sc³⁺.

Step 5: Stripping (Metal Recovery & Extractant Regeneration)

• Contact the scrubbed organic phase with 3.0 M H₂SO₄ (O:A = 1:1) for 20 minutes.

• Causality: The high proton concentration drives the reverse cation-exchange reaction, displacing Sc³⁺ back into the aqueous phase and regenerating the m-NPPA extractant for the next cycle.

• Self-Validation Check (Recovery): Analyze the strip liquor via ICP-OES. The recovered Sc³⁺ mass must match the calculated Corg​ from Step 3, confirming zero extractant poisoning.

Quantitative Data Summary

The table below highlights the performance of m-NPPA compared to standard organophosphorus extractants under highly acidic conditions.

Table 1: Comparative Extraction Metrics (Simulated Sc³⁺ Recovery)

Extractant	Functional Group	Approx. pKa	Optimal Extraction pH	Sc³⁺ Extraction Efficiency (%)	Fe³⁺ Co-extraction (%)
Cyanex 272	Dialkylphosphinic acid	~3.0	2.5 - 3.5	>95% (at pH 3.0)	High (>40% at pH 3.0)
PPAH	Phenylphosphinic acid	1.75	1.0 - 2.0	96% (at pH 1.5)	Moderate (~15%)
m-NPPA	m-Nitrophenylphosphinic acid	< 1.0	0.5 - 1.0	>98% (at pH 0.8)	Low (<5%)

Process Visualization

Workflow of self-validating liquid-liquid extraction using m-NPPA in an ionic liquid system.

References

• Zhang S, Yan Y, Zhou Q, Fan Y. "Ionic Liquid-Based Extraction Strategy for the Efficient and Selective Recovery of Scandium." Molecules. 2024; 29(17):4007.[Link]

• Minaeva V. A., et al. "Structures and Intermolecular Interactions of Nitrophenylphosphinic Acids.

Sources

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• 2. researchgate.net [researchgate.net]

Strategic Nitration of Diphenylphosphinic Acid: Reagents and Protocols for Synthesis of (m-nitrophenyl)phenylphosphinic Acid

An Application Guide for Researchers

Abstract

(m-nitrophenyl)phenylphosphinic acid is a valuable intermediate in the development of pharmaceuticals and advanced materials. Its synthesis via electrophilic aromatic substitution presents a classic challenge in regioselectivity. This application note provides a detailed guide for the successful nitration of diphenylphosphinic acid, focusing on the selection of appropriate reagents and a comprehensive, field-proven protocol. We will explore the underlying chemical principles that govern the reaction's regioselectivity and provide a step-by-step methodology designed for safety, efficiency, and high yield of the desired meta-isomer.

Introduction: The Challenge of Regioselective Nitration

The introduction of a nitro group onto an aromatic ring is a cornerstone of organic synthesis. However, when the substrate contains multiple aromatic rings and a strongly directing functional group, achieving high regioselectivity is paramount. Diphenylphosphinic acid features a phosphinic acid moiety (-P(O)(OH)Ph), which is a powerful electron-withdrawing group. This electronic characteristic deactivates the phenyl rings towards electrophilic attack and directs incoming electrophiles, such as the nitronium ion (NO₂⁺), to the meta position.

Controlling the reaction conditions is critical to prevent undesired side reactions, including over-nitration (dinitration) or oxidation, which are common pitfalls when working with highly reactive nitrating agents.[1][2] This guide focuses on the most reliable and widely practiced method for this transformation: nitration using a mixture of concentrated nitric and sulfuric acids, often referred to as "mixed acid."

The Mechanism: Directing the Electrophile

The nitration of an aromatic ring proceeds via an electrophilic aromatic substitution (SₑAr) mechanism. The reaction is initiated by the formation of the highly electrophilic nitronium ion (NO₂⁺) from the reaction between concentrated nitric acid and sulfuric acid.[3][4] The sulfuric acid, being the stronger acid, protonates the nitric acid, which then loses a molecule of water to generate the nitronium ion.[5]

The electron-deficient nitronium ion is then attacked by the π-electron system of one of the phenyl rings on diphenylphosphinic acid. This attack disrupts the ring's aromaticity and forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[4][6] The deactivating phosphinic acid group destabilizes the arenium ion when the attack occurs at the ortho or para positions. Consequently, the attack preferentially occurs at the meta position, which avoids placing the positive charge adjacent to the electron-withdrawing substituent. Finally, a weak base (like HSO₄⁻ or H₂O) removes a proton from the carbon bearing the nitro group, restoring aromaticity and yielding the final product.[4]

Figure 1. Mechanism of Electrophilic Nitration.

Comparative Analysis of Nitrating Reagents

While mixed acid is the standard, various reagents can achieve nitration. The choice depends on the substrate's reactivity, desired selectivity, and safety considerations.

Reagent System	Description & Active Species	Advantages	Disadvantages & Considerations	Target Substrates
Mixed Acid (HNO₃/H₂SO₄)	The industry standard; generates the nitronium ion (NO₂⁺) in situ.[3]	High reactivity, cost-effective, well-understood. Ideal for deactivated rings.	Highly corrosive and hazardous. Reactions are strongly exothermic and require strict temperature control.[1]	Deactivated and moderately activated aromatics.
Dinitrogen Pentoxide (N₂O₅)	A powerful nitrating agent, often used in aprotic solvents like CH₂Cl₂.[7]	Can offer high selectivity, particularly when paired with catalysts like zeolites for para-direction.[7]	Unstable and potentially explosive. Requires careful preparation and handling.	General aromatics, often used for achieving specific isomer preferences.
Metal Nitrates / SOCl₂	Bismuth subnitrate with thionyl chloride is a milder alternative.[8]	Milder conditions, potentially higher selectivity for sensitive substrates.	Reagent preparation required; may not be effective for strongly deactivated systems.	Primarily used for activated aromatics like phenols and anisoles.[8]

For the nitration of the deactivated diphenylphosphinic acid, the mixed acid (HNO₃/H₂SO₄) system is the most robust and recommended choice due to its high reactivity, which is necessary to overcome the ring's deactivation.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the nitration of deactivated aromatic acids, such as benzoic acid.[2]

4.1. Safety Precautions

• Hazard Warning: Concentrated nitric acid and sulfuric acid are extremely corrosive and are strong oxidizing agents. Handle them with extreme care inside a chemical fume hood.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and acid-resistant gloves (e.g., butyl rubber or Viton®).

• Quenching: The reaction quench by pouring the acid mixture onto ice is highly exothermic. Use a large beaker and perform this step slowly.

4.2. Reagents and Materials

• Diphenylphosphinic acid

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 70%)

• Deionized Water

• Ice

• Round-bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Ice/salt bath

• Beakers

• Büchner funnel and filter paper

4.3. Step-by-Step Procedure

Part 1: Preparation of the Nitrating Mixture

• In a fume hood, place a 50 mL Erlenmeyer flask in an ice/salt bath and allow it to cool to below 5°C.

• To the cooled flask, add 5.0 mL of concentrated nitric acid.

• Slowly and with extreme caution , add 5.0 mL of concentrated sulfuric acid dropwise to the nitric acid while gently swirling the flask in the ice bath.

• Once the addition is complete, keep the nitrating mixture in the ice bath until ready for use.

Part 2: Nitration Reaction

• Place 5.0 g of diphenylphosphinic acid into a 250 mL round-bottom flask equipped with a magnetic stir bar.

• Add 20 mL of concentrated sulfuric acid to the flask. Stir the mixture until the diphenylphosphinic acid is fully dissolved.

• Cool the flask in a large ice/salt bath until the internal temperature is between 0°C and 5°C. Maintaining this low temperature is crucial for selectivity. [2]

• Transfer the cold nitrating mixture prepared in Part 1 to a dropping funnel.

• Add the nitrating mixture dropwise to the stirred diphenylphosphinic acid solution over 20-30 minutes. Ensure the internal temperature does not exceed 10°C .

• After the addition is complete, remove the dropping funnel and allow the reaction to stir in the ice bath for an additional 60 minutes.

Part 3: Work-up and Product Isolation

• Prepare a 600 mL beaker containing approximately 150 g of crushed ice.

• Slowly and carefully , pour the reaction mixture from the flask onto the ice with vigorous stirring. A white or pale-yellow precipitate should form.

• Allow the ice to melt completely, then stir the slurry for another 15 minutes to ensure complete precipitation.

• Isolate the crude product by vacuum filtration using a Büchner funnel.

• Wash the filter cake thoroughly with several portions of cold deionized water (3 x 50 mL) until the washings are neutral to litmus paper.

• Press the solid as dry as possible on the funnel, then transfer it to a watch glass to air-dry or dry in a desiccator.

Part 4: Purification (Optional)

• The crude (m-nitrophenyl)phenylphosphinic acid can be purified by recrystallization from an ethanol/water mixture to yield a crystalline solid.

Figure 2. Experimental Workflow for Nitration.

Conclusion

The regioselective nitration of diphenylphosphinic acid to its meta-nitro derivative is a highly reproducible transformation when conducted with appropriate control over reaction conditions. The use of a standard mixed-acid system, coupled with strict temperature management, provides a reliable pathway to the desired product. The protocol detailed herein is designed to be a self-validating system, where careful execution directly leads to high-purity (m-nitrophenyl)phenylphosphinic acid, a key building block for further chemical innovation.

References

• Google Patents. (n.d.). Regioselective nitration of aromatic compounds by dinitrogen pentoxide and the reaction products thereof. (U.S. Patent No. 5,977,418A).

• The Royal Society of Chemistry. (2004). Supplementary data. Retrieved from [Link]

• Master Organic Chemistry. (2018, April 30). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Retrieved from [Link]

• ResearchGate. (n.d.). Regioselective nitration of aromatic compounds in an aqueous sodium dodecylsulfate and nitric acid medium. Retrieved from [Link]

• Scirp.org. (n.d.). Ultrasonically Assisted Regioselective Nitration of Aromatic Compounds in Presence of Certain Group V and VI Metal Salts. Retrieved from [Link]

• Google Patents. (n.d.). Regioselective nitration of aromatic compounds and the reaction products thereof. (U.S. Patent No. 5,946,638A).

• National Center for Biotechnology Information. (2017, December 18). Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach. Retrieved from [Link]

• A-Level Chemistry. (n.d.). Electrophilic substitution-Nitration of aromatic rings. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Regioselective nitration of aromatic substrates in zeolite cages. Retrieved from [Link]

• ResearchGate. (n.d.). Classical mechanism of nitration known as the ingold‐hughes or polar.... Retrieved from [Link]

• YouTube. (2022, January 19). Mechanism of Nitration: Electrophilic Substitution Reaction. Retrieved from [Link]

• Truman State University Chemistry Department. (2013, July 15). Multistep Synthesis Nitration. Retrieved from [Link]

• Google Patents. (n.d.). Preparation and synthesis method of phenyl phosphonic acid. (Chinese Patent No. CN102276647A).

• Defense Technical Information Center. (2019, February 21). LA-UR-19-21405. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of Phenylphosphonic acid. Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 7). Nitration of benzene, methylbenzene & naphthalene. Retrieved from [Link]

• Google Patents. (n.d.). Regioselective nitration of diphenyl compounds. (U.S. Patent No. 5,037,994A).

• Organic Chemistry Research. (n.d.). Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride. Retrieved from [Link]

• Grand Valley State University ScholarWorks. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. Retrieved from [Link]

• Frontiers. (2024, May 14). Chemo-and regioselective aqueous phase, co-acid free nitration of aromatics using traditional and nontraditional activation methods. Retrieved from [Link]

• OUCI. (n.d.). Synthetic Protocols for Aromatic Nitration: A Review. Retrieved from [Link]

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• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. science-revision.co.uk [science-revision.co.uk]
• 5. m.youtube.com [m.youtube.com]
• 6. Mechanism and regioselectivity of electrophilic aromatic nitration in solution: the validity of the transition state approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US5977418A - Regioselective nitration of aromatic compounds by dinitrogen pentoxide and the reaction products thereof - Google Patents [patents.google.com]
• 8. Selective Nitration of Aromatic Compounds with Bismuth Subnitrate and Thionyl Chloride - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving reaction yield in Phosphinic acid, (m-nitrophenyl)phenyl- synthesis

Welcome to the technical support guide for the synthesis of (m-nitrophenyl)phenylphosphinic acid. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols designed for researchers, scientists, and drug development professionals. Our goal is to equip you with the expertise to overcome common synthetic challenges and optimize your reaction yields.

Overview of Synthetic Challenges

The synthesis of unsymmetrical diarylphosphinic acids like (m-nitrophenyl)phenylphosphinic acid presents a unique set of challenges. The formation of the phosphorus-carbon (P-C) bond is the critical step, and its efficiency is often hampered by issues of reactivity, selectivity, and the potential for side reactions. The presence of an electron-withdrawing nitro group on one of the aryl rings adds another layer of complexity, influencing the reactivity of intermediates and the stability of the final product. This guide will navigate these complexities, offering solutions grounded in established organophosphorus chemistry.

Troubleshooting and Yield Optimization

This section is formatted as a series of questions and answers to directly address common problems encountered during the synthesis.

Q1: What are the primary synthetic routes for preparing (m-nitrophenyl)phenylphosphinic acid, and which is recommended?

There are two principal strategies for forming the diaryl P-C framework for this target molecule. The choice depends on the availability of starting materials and tolerance for specific reaction conditions.

• Route A: Michaelis-Arbuzov Type Reaction: This classic method involves the reaction of a trivalent phosphorus ester with an aryl halide to form a pentavalent phosphorus species.[1][2] For this specific synthesis, this would typically involve reacting a phenylphosphinite ester with 1-halo-3-nitrobenzene. While robust for many substrates, aryl halides are generally less reactive than alkyl halides in the traditional Michaelis-Arbuzov reaction, often requiring high temperatures or metal catalysis.[3][4]

• Route B: Organometallic Arylation: This approach utilizes a highly nucleophilic organometallic reagent (like a Grignard or organolithium reagent) to attack an electrophilic phosphorus center, such as phenylphosphonic dichloride (phenyldichlorophosphine).[5][6] This method is very effective for P-C bond formation but poses a significant challenge: the nitro group is generally incompatible with strong nucleophiles like Grignard reagents, leading to side reactions.[5]

Recommendation: For higher predictability and fewer side reactions related to the nitro group, a palladium-catalyzed cross-coupling reaction , a modern variation of the Arbuzov-type approach, is often the most effective strategy. It allows for milder reaction conditions compared to the traditional thermal Arbuzov reaction. If pursuing an organometallic route, extreme care must be taken, such as using low temperatures and inverse addition.

Q2: My reaction yield is consistently low. What are the most common causes?

Low yields can stem from several factors specific to the chosen synthetic route.

If using a Michaelis-Arbuzov type approach (Route A):

• Low Reactivity of Aryl Halide: The C(sp²)-X bond of an aryl halide is strong and less susceptible to nucleophilic attack by the phosphorus reagent compared to an alkyl halide.[3] This can lead to an incomplete reaction.

  • Solution: Employ a catalyst. Palladium-catalyzed cross-coupling reactions are highly effective for forming P-C bonds with aryl halides.[7] Alternatively, using a more reactive aryl iodide (1-iodo-3-nitrobenzene) instead of the bromide or chloride can increase the reaction rate.

• Stable Intermediates: In some cases, the initial phosphonium salt intermediate formed can be too stable to rearrange to the final product under standard conditions, especially with aryl groups.[1]

  • Solution: Higher reaction temperatures may be required to drive the final dealkylation step of the Arbuzov rearrangement. However, this must be balanced against the risk of thermal decomposition.

If using an Organometallic approach (Route B):

• Grignard Reagent Incompatibility: This is the most likely culprit. The nitro group (-NO₂) is readily attacked by Grignard reagents, leading to a complex mixture of byproducts from reduction or coupling, which significantly lowers the yield of the desired P-C bond formation.

  • Solution 1 (Inverse Addition): Add the prepared m-nitrophenylmagnesium halide solution slowly to a cooled solution of the phenylphosphonic dichloride. This keeps the Grignard reagent as the limiting species in the flask, minimizing side reactions.[5]

  • Solution 2 (Alternative Organometallics): Consider using organozinc or organocuprate reagents, which are generally less reactive towards nitro groups than their Grignard or organolithium counterparts.[6][8]

• Over-Arylation: The initial product of the reaction between a Grignard reagent and phenylphosphonic dichloride is (m-nitrophenyl)phenylphosphinic chloride. A second equivalent of the Grignard reagent can attack this intermediate to form an undesired triarylphosphine oxide.

  • Solution: Use precise stoichiometry (1.0 equivalent of the Grignard reagent) and maintain low reaction temperatures (e.g., -78 °C to 0 °C) to improve selectivity.

Q3: I'm observing multiple byproducts on my TLC plate. What are they likely to be?

Identifying byproducts is key to diagnosing the problem.

Potential Byproduct	Likely Cause & Synthetic Route	Identification & Removal
m,m'-Dinitrobiphenyl	Grignard self-coupling (Route B)	Appears as a less polar spot on TLC. Can be removed by recrystallization from a non-polar/polar solvent mixture like hexanes/ethyl acetate.
m-Nitroaniline	Reduction of the nitro group by the Grignard reagent or during workup (Route B).	Can be detected by its basicity. Removal is possible via acidic wash during workup or chromatography.
Triphenylphosphine oxide	Contamination in starting phenylphosphonic dichloride or over-reaction with phenyl Grignard reagent if used (Route B).	Often crystalline and can be separated by column chromatography or careful recrystallization.
Unreacted Starting Materials	Incomplete reaction due to low temperature, insufficient reaction time, or low reactivity (Both Routes).	Identify by co-spotting with authentic standards on TLC. Optimize reaction conditions (time, temp, catalyst).
Phosphorous Acid / Phosphonic Acid	Hydrolysis of P(III) starting materials or P-C bond cleavage under harsh acidic workup conditions (Both Routes).[9]	Highly polar; will remain in the aqueous layer during extraction. Confirm presence with ³¹P NMR. Use milder hydrolysis conditions.

Q4: The final hydrolysis step to get the phosphinic acid is proving difficult. What are the best practices?

The synthesis often yields a phosphinate ester or a phosphinic chloride, which must be hydrolyzed. This step is not trivial and can lead to product loss.

• Problem: P-C Bond Cleavage: Using concentrated, hot mineral acids (like HCl) for hydrolysis can sometimes lead to the cleavage of the P-C bond, especially with activated aryl groups.[9]

• Recommended Protocol (McKenna Reaction): A two-step, one-pot procedure using bromotrimethylsilane (TMS-Br) followed by methanolysis is a very effective and mild method for dealkylating phosphonate or phosphinate esters to their corresponding acids.[9]

  • Treat the phosphinate ester intermediate with excess TMS-Br in a solvent like dichloromethane at room temperature.

  • After the reaction is complete (monitored by TLC or ³¹P NMR), carefully add methanol to the reaction mixture.

  • The silyl ester intermediate is rapidly hydrolyzed to the phosphinic acid, and the volatile byproducts (CH₃Br, (CH₃)₃Si-OCH₃) are easily removed under vacuum.

Experimental Workflow & Protocols

Visualizing the Synthetic Pathways

The diagram below illustrates the two primary strategic approaches to the synthesis.

Caption: Primary synthetic routes to the target compound.

Protocol: Palladium-Catalyzed P-C Cross-Coupling (Hirao Reaction Type)

This protocol is a recommended starting point based on modern cross-coupling methods, which generally offer higher yields and fewer side reactions than the alternatives.

Materials:

• Ethyl phenylphosphinate

• 1-iodo-3-nitrobenzene

• Palladium(II) acetate (Pd(OAc)₂)

• 1,3-Bis(diphenylphosphino)propane (dppp)

• Triethylamine (Et₃N), distilled

• Anhydrous, degassed solvent (e.g., Toluene or DMF)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add Pd(OAc)₂ (2 mol%) and dppp (2.5 mol%).

• Solvent and Reagents: Add anhydrous, degassed toluene. Stir for 10 minutes to form the catalyst complex.

• Add ethyl phenylphosphinate (1.2 equivalents), 1-iodo-3-nitrobenzene (1.0 equivalent), and triethylamine (2.0 equivalents).

• Reaction: Heat the mixture to 90-110 °C and monitor the reaction progress by TLC or GC-MS. The reaction may take 12-24 hours.

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove the palladium catalyst. Wash the pad with ethyl acetate.

• Combine the organic filtrates and wash with 1M HCl, followed by saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude ethyl (m-nitrophenyl)phenylphosphinate.

• Hydrolysis: Dissolve the crude ester in dichloromethane. Add TMS-Br (3.0 equivalents) and stir at room temperature for 4-6 hours.

• Carefully add methanol and stir for another hour. Remove all volatiles under reduced pressure.

• Purification: Purify the resulting crude solid by recrystallization from an ethanol/water mixture to yield pure (m-nitrophenyl)phenylphosphinic acid.[10]

Frequently Asked Questions (FAQs)

Q5: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most common method. Use a solvent system like ethyl acetate/hexanes (e.g., 1:1 ratio) with a UV indicator plate. The product, containing two aromatic rings and a polar phosphinic acid group, should have an Rf value between the starting aryl halide (less polar) and any highly polar byproducts (which may remain at the baseline). Staining with potassium permanganate can also help visualize phosphorus-containing compounds.

Q6: What is the best method for purifying the final product?

For the final phosphinic acid, which is typically a solid, recrystallization is the most effective method for purification on a larger scale.[10]

• Solvent Choice: A mixture of a polar solvent in which the compound is soluble at high temperatures (e.g., ethanol, isopropanol) and a non-polar solvent in which it is less soluble (e.g., water, hexanes) is ideal. An ethanol/water system is a good starting point.

• Procedure: Dissolve the crude product in a minimum amount of hot ethanol. Slowly add hot water until the solution becomes slightly cloudy. Add a few more drops of hot ethanol until the solution is clear again. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the crystals by vacuum filtration.

For smaller scales or very impure samples, column chromatography on silica gel may be necessary. A polar eluent system, such as dichloromethane/methanol (e.g., 95:5), is often effective.

Q7: Which analytical techniques are essential for confirming the structure and purity of (m-nitrophenyl)phenylphosphinic acid?

A combination of spectroscopic methods is required for unambiguous characterization:

• ³¹P NMR: This is the most definitive technique. Expect a single peak in the range of +20 to +40 ppm for a diarylphosphinic acid.

• ¹H NMR: Look for the characteristic aromatic proton signals. The protons on the m-nitrophenyl ring will be shifted downfield due to the electron-withdrawing effect of the nitro group. The P-OH proton may appear as a broad singlet.

• Mass Spectrometry: To confirm the molecular weight (C₁₂H₁₀NO₄P, MW: 263.19 g/mol ).[11]

• FT-IR Spectroscopy: Look for characteristic stretches for P=O (around 1150-1250 cm⁻¹), P-OH, aromatic C-H, and the strong, characteristic stretches for the nitro group (around 1530 cm⁻¹ and 1350 cm⁻¹).[12]

Troubleshooting Logic Flow

This diagram provides a systematic approach to diagnosing and solving common synthesis problems.

Caption: A decision tree for troubleshooting low reaction yields.

References

• Urbanovský, P., Kotek, J., Císařová, I., & Hermann, P. (2020). Selective and clean synthesis of aminoalkyl- H -phosphinic acids from hypophosphorous acid by phospha-Mannich reaction. RSC Advances. Available at: [Link]

• Montchamp, J.-L. (2017). Phosphonic acid: preparation and applications. Beilstein Journals. Available at: [Link]

• Wikipedia. (n.d.). Michaelis–Arbuzov reaction. Available at: [Link]

• Kent Academic Repository. (n.d.). Phosphinic acid synthesis. Available at: [Link]

• Kovalev, I. V. (2025). Phospha-Mannich reactions of hypophosphorous acid H3PO2. Taylor & Francis Online. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Phosphinate or phosphinic acid derivative synthesis by substitution or addition. Available at: [Link]

• Kent Academic Repository. (n.d.). PHOSPHINIC ACID SYNTHESIS. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Dalton Transactions. Available at: [Link]

• Al-Badri, Z. M., & Al-Jubari, M. A. (2022). Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction. MDPI. Available at: [Link]

• Iftime, M.-M., & Olaru, N. (2023). Design, Synthesis and Actual Applications of the Polymers Containing Acidic P–OH Fragments: Part 2—Sidechain Phosphorus-Containing Polyacids. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Phosphonates via Michaelis-Arbuzov Reaction. Available at: [Link]

• Organic Syntheses. (n.d.). Submitted by Rebekah M. Richardson and David F. Wiemer. Available at: [Link]

• Van der Veken, B. J. (2014). Preparation of phosphines through C–P bond formation. Beilstein Journals. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary data. Available at: [Link]

• National Center for Biotechnology Information. (2014). Preparation of phosphines through C–P bond formation. PMC. Available at: [Link]

• PubChem. (n.d.). (m-nitrophenyl)phenylphosphinic acid. Available at: [Link]

• PubChem. (n.d.). C12H10NO4P. Available at: [Link]

• ScienceDirect. (n.d.). Synthesis and reactions of meso-(p-nitrophenyl)porphyrins. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4). PMC. Available at: [Link]

Sources

• 1. Michaelis–Arbuzov reaction - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. jk-sci.com [jk-sci.com]
• 4. researchgate.net [researchgate.net]
• 5. kar.kent.ac.uk [kar.kent.ac.uk]
• 6. BJOC - Preparation of phosphines through C–P bond formation [beilstein-journals.org]
• 7. Phosphinate or phosphinic acid derivative synthesis by substitution or addition [organic-chemistry.org]
• 8. Preparation of phosphines through C–P bond formation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BJOC - Phosphonic acid: preparation and applications [beilstein-journals.org]
• 10. (4-Nitrophenyl)phosphonic Acid|Research Chemical [benchchem.com]
• 11. PubChemLite - (m-nitrophenyl)phenylphosphinic acid (C12H10NO4P) [pubchemlite.lcsb.uni.lu]
• 12. Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4)-Nitrophenyl Group - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization of (m-Nitrophenyl)phenylphosphinic Acid Complexes

Welcome to the advanced troubleshooting center for the crystallization of diarylphosphinate coordination compounds. (m-Nitrophenyl)phenylphosphinic acid is a highly versatile ligand for constructing 0D discrete complexes and 1D-3D coordination polymers. However, its unique structural features—specifically its strong hydrogen-bonding capability and the asymmetric dipole of the meta-nitro group—make isolating X-ray quality single crystals notoriously difficult. This guide synthesizes field-proven methodologies and mechanistic insights to help you overcome common crystallization failures.

Diagnostic FAQs: Understanding the Causality of Failure

Q1: Why does my complex "oil out" as a sticky resin instead of forming solid crystals? A: Oiling out occurs when the ligand's hydrogen-bonded network traps solvent molecules, creating a viscous, solvent-rich liquid phase that is kinetically trapped. Pure phosphinic acids exhibit a massive thermodynamic drive to form highly stable intermolecular dimers ( R2​P(=O)OH⋯O=P(OH)R2​ )[1]. When you react the free acid directly with metal salts in non-polar or moderately polar solvents, these dimers outcompete metal-ligand coordination, leading to phase separation rather than nucleation[2].

Q2: How can I force the ligand to coordinate to the metal rather than self-associate? A: You must chemically disrupt the hydrogen-bonded dimers prior to metal addition. Converting the free acid to a sodium salt or a bulky amine salt (e.g., dicyclohexylamine) completely breaks the dimer network[2]. The bulky dicyclohexylammonium (DCHA) counterion also increases the ligand's solubility in organic solvents, allowing for controlled, slow metathesis with metal cations without premature precipitation.

Q3: I am getting amorphous powders instead of single crystals. How do I slow down nucleation? A: Amorphous precipitation indicates that the supersaturation ratio is too high and the metal-ligand assembly is irreversible at room temperature. For highly oxophilic metals like lanthanides (e.g., Sm³⁺), the metal-oxygen bond forms too rapidly. Transitioning to solvothermal synthesis provides the thermal energy required to reversibly break and reform coordination bonds, favoring the thermodynamic crystalline product over the kinetic powder trap[3].

Q4: Does the meta-nitro group affect the crystallization compared to unsubstituted diphenylphosphinic acid? A: Yes. The electron-withdrawing nature of the nitro group slightly lowers the pKa of the phosphinic proton, altering the pH required for optimal deprotonation. Additionally, the −NO2​ moiety introduces secondary hydrogen-bond acceptor sites and potential π−π stacking interactions. While this can lead to beautifully complex 2D and 3D architectures, it also increases the likelihood of polymorphism and twinning if the crystallization rate is not strictly controlled[4],[5].

Quantitative Troubleshooting Matrix

Use the following self-validating matrix to diagnose and correct your specific crystallization issue.

Symptom	Primary Causality	Quantitative Indicator	Recommended Corrective Action
Oiling Out	Undisrupted H-bonded ligand dimers trapping solvent[2]	Phase separation at pH < 3.0	Adjust pH to 4.5–5.0 with NaOH, or convert to DCHA salt prior to metal addition[2].
Amorphous Powder	Extreme supersaturation; kinetic trapping	Nucleation occurs in < 5 minutes	Dilute to < 0.05 M; transition to vapor diffusion or solvothermal methods.
Twinning / Poor Diffraction	High thermal gradients causing multi-site defect nucleation	Cooling rate > 5 °C/hr	Implement linear programmable cooling at exactly 1 °C/hr.
No Precipitation	Over-stabilization of the metal-ligand complex in solution	Metal:Ligand ratio < 1:2	Increase Metal:Ligand ratio to 1:1; utilize a mixed solvent system (e.g., H2​O /DMF)[3].

Mechanistic and Troubleshooting Visualizations

Caption: Decision tree for troubleshooting phosphinate complex crystallization.

Caption: Mechanistic assembly pathway of metal-phosphinate coordination polymers.

Validated Experimental Protocols

Protocol A: Rescuing "Oiled Out" Complexes via Salt Metathesis and Vapor Diffusion

This protocol utilizes a bulky counter-ion to prevent ligand self-association, forcing the system to rely strictly on metal-ligand coordination for precipitation[2].

• Ligand Preparation: Dissolve 1.0 mmol of (m-nitrophenyl)phenylphosphinic acid in 10 mL of acetone.

• Counter-ion Exchange: Add 1.05 mmol of dicyclohexylamine (DCHA) dropwise while stirring.

  • Self-Validation: The immediate formation of a white precipitate confirms the successful disruption of the acid dimer and the formation of the DCHA salt[2].

• Isolation: Filter the DCHA salt under vacuum, wash with cold acetone, and dry completely.

• Complexation: Dissolve 0.1 mmol of the DCHA salt and 0.05 mmol of the target metal halide (e.g., CoCl2​ ) in 2 mL of methanol (0.05 M concentration).

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a straight glass crystallization tube.

  • Causality: Removing microscopic particulates eliminates heterogeneous nucleation sites, preventing amorphous powder formation.

• Vapor Diffusion: Carefully layer 6 mL of diethyl ether (antisolvent) over the methanol solution. Seal the tube and leave undisturbed at 20 °C for 7–14 days.

Protocol B: Solvothermal Synthesis of Lanthanide-Phosphinate 2D Polymers

Lanthanides form highly stable, high-coordination-number complexes with phosphinates. Solvothermal conditions provide the activation energy necessary for reversible bond formation, ensuring thermodynamic crystal growth[3].

• Reagent Loading: Combine 0.5 mmol of (m-nitrophenyl)phenylphosphinic acid and 0.5 mmol of SmCl3​⋅6H2​O in a 15 mL Teflon-lined stainless steel autoclave[3].

• Solvent System: Add 8 mL of a 1:1 (v/v) mixture of deionized water and N,N-dimethylformamide (DMF).

  • Causality: Water acts as a solubilizer for the metal salt and a potential co-ligand, while DMF ensures the solubility of the bulky diaryl organic framework.

• Thermal Ramping: Seal the autoclave and heat in a programmable oven to 100 °C at a ramp rate of 2 °C/min.

• Thermodynamic Equilibration: Hold at 100 °C for 72 hours.

  • Causality: This extended duration allows kinetically trapped amorphous aggregates to dissolve and slowly reassemble into the thermodynamic 2D coordination polymer[3].

• Controlled Cooling: Cool to room temperature at a strictly controlled rate of 1 °C/hour.

  • Self-Validation: If crystals exhibit twinning under the microscope, the cooling rate was too fast. A 1 °C/hour rate prevents supersaturation spikes, directly mitigating defect growth.

• Harvesting: Isolate the resulting single crystals via vacuum filtration, wash with cold methanol, and dry in air.

References

• Experience with purification/crystallisation of phosphonic acids - RPO(OH)2 ResearchGate URL:[Link]

• Metal-binding motifs of alkyl and aryl phosphinates; versatile mono and polynucleating ligands Edinburgh Research Explorer URL:[Link]

• The Phosphinate Group in the Formation of 2D Coordination Polymer with Sm(III) Nodes: X-ray Structural, Electrochemical and Mössbauer Study International Journal of Molecular Sciences (via PMC) URL:[Link]

• Synthesis of Diaryl- and Dialkynylphosphinates From Ubiquitous P V Sources via a Redox-Neutral Approach ChemistryEurope (via PMC) URL:[Link]

• Phosphonic acid: preparation and applications Beilstein Journal of Organic Chemistry URL:[Link]

Sources

• 1. pure.ed.ac.uk [pure.ed.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. The Phosphinate Group in the Formation of 2D Coordination Polymer with Sm(III) Nodes: X-ray Structural, Electrochemical and Mössbauer Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Diaryl‐ and Dialkynylphosphinates From Ubiquitous PV Sources via a Redox‐Neutral Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Phosphonic acid: preparation and applications [beilstein-journals.org]

Overcoming steric hindrance in (3-nitrophenyl)(phenyl)phosphinic acid coordination

Title : Technical Support Center: Troubleshooting (3-Nitrophenyl)(phenyl)phosphinic Acid Coordination

Introduction Welcome to the Technical Support Center for advanced coordination chemistry. As a Senior Application Scientist, I frequently encounter challenges related to the steric bulk of diarylphosphinic acids. (3-Nitrophenyl)(phenyl)phosphinic acid presents a unique mechanistic challenge: the tetrahedral phosphorus center is flanked by a bulky phenyl ring and an electron-withdrawing, sterically demanding 3-nitrophenyl ring.

While this ligand forms highly stable M–O–P bonds (often stronger than typical M–O–C carboxylate bonds), its steric hindrance severely restricts the close approach of metal nodes. This often prevents the formation of highly connected 3D Metal-Organic Frameworks (MOFs), leading instead to discrete 0D clusters, 1D chains, or amorphous precipitates. This guide provides field-proven, causality-driven solutions to overcome these steric barriers, ensuring the reproducible synthesis of your target coordination architectures.

Troubleshooting Guide & FAQs

Q1: My synthesis yields discrete monomers or amorphous precipitates instead of extended coordination polymers. How do I force polymerization? Causality: Diarylphosphinic acids typically coordinate via an 8-membered M–O–P–O–M–O–P–O ring. However, the bulky 3-nitrophenyl and phenyl groups clash when metal centers attempt to pack closely, kinetically trapping the system in discrete 0D structures or causing rapid, disordered precipitation. Solution: Introduce linear N-donor co-ligands (e.g., 4,4'-bipyridine or 1,2-bis(4-pyridyl)ethane). These act as rigid "spacers" that separate the metal nodes, providing the necessary spatial clearance for the bulky aryl groups. Recent studies on transition metal phosphinates demonstrate that while rigid, short co-ligands yield discrete units, linear spacers facilitate the development of extended 1D and 2D polymeric frameworks 1.

Q2: I am attempting a de novo synthesis of a Zr6-based MOF using this ligand, but the cluster disintegrates into a gel. Why? Causality: The Zr6O8 core is highly stable with carboxylates or mono-substituted phosphinates. However, di-substituted phosphinic acids (like your target molecule) are too sterically hindered to achieve full 12-ligand exchange on the Zr6 core. Forcing the reaction with high equivalents causes structural reorganization, breaking the core bonds and leading to an amorphous metal-phosphonate/phosphinate gel 2. Solution: Pivot from de novo synthesis to Post-Synthetic Modification (PSM). Synthesize a stable carboxylate MOF (e.g., UiO-66 or PCN-222) and perform a partial ligand exchange. The bulky phosphinic acid will replace surface or defect-site carboxylates, anchoring strongly without destroying the core framework 3.

Q3: How does the 3-nitro group affect the coordination compared to standard diphenylphosphinic acid? Causality: The nitro group is strongly electron-withdrawing, which increases the acidity of the phosphinic acid proton (lowering the pKa). This makes deprotonation easier but marginally reduces the nucleophilicity of the resulting phosphinate oxygens. Additionally, the meta-position of the nitro group creates an asymmetric steric bulk that dictates specific binding angles, often favoring lower-symmetry space groups during crystallization.

Data Presentation: Impact of Steric Mitigation Strategies

To facilitate your experimental design, the following table synthesizes quantitative and qualitative outcomes based on different steric mitigation strategies applied to diarylphosphinic acid coordination 4.

Metal Center	Co-Ligand Strategy	Synthesis Method	Dominant Coordination Mode	Resulting Architecture	Crystallinity / Yield
Co(II) / Mn(II)	None (Ligand Only)	Ambient Stirring	Chelating / Monodentate	Discrete Monomers (0D)	Low / Rapid Precipitation
Co(II) / Mn(II)	4,4'-Bipyridine (Linear)	Solvothermal (120°C)	Bridging (8-membered ring)	1D Chains / 2D Layers	High / >75%
Zr6O8 Cluster	None (De Novo)	Solvothermal (120°C)	Forced Full Exchange	Amorphous Gel	Poor / N/A
Zr6O8 (UiO-66)	Carboxylate Framework	Post-Synthetic Mod (PSM)	Defect-Site Anchoring	3D MOF (Functionalized)	Excellent / ~30% Exchange

Experimental Protocols

Protocol A: Solvothermal Synthesis of a 1D Coordination Polymer via Spacer Ligands This self-validating protocol uses a linear N-donor to overcome the steric clash of the (3-nitrophenyl)(phenyl)phosphinate ligands.

• Preparation of Precursors: Dissolve 0.1 mmol of the metal salt (e.g., Co(NO3)2·6H2O) and 0.1 mmol of 4,4'-bipyridine in 5 mL of a mixed solvent system (DMF/Ethanol/H2O, 2:2:1 v/v). The mixed solvent modulates the dielectric constant, preventing premature precipitation.

• Ligand Addition: Slowly add 0.2 mmol of (3-nitrophenyl)(phenyl)phosphinic acid. Stir for 30 minutes at room temperature. The solution should remain clear; if turbidity appears, add dropwise dilute HNO3 to lower the pH and keep the ligand protonated.

• Solvothermal Reaction: Transfer the mixture to a 15 mL Teflon-lined stainless-steel autoclave. Seal and heat to 120°C at a ramp rate of 2°C/min.

• Controlled Cooling (Critical Step): Hold at 120°C for 48 hours, then cool to room temperature at a strictly controlled rate of 0.1°C/min. Causality: Slow cooling is imperative. The high activation energy required for the bulky ligands to arrange into the 8-membered bridging motif means that rapid cooling will trap the system in an amorphous state.

• Harvesting: Filter the resulting crystals, wash with DMF (3 × 5 mL) to remove unreacted ligand, and dry under vacuum.

Protocol B: Post-Synthetic Modification (PSM) of Zr-MOF (Defect Engineering) Use this protocol to functionalize a stable 3D framework without causing steric-induced cluster disintegration.

• MOF Activation: Suspend 100 mg of pre-synthesized, highly crystalline UiO-66 (Zr-based MOF) in 10 mL of anhydrous DMF. Sonicate for 10 minutes to ensure complete dispersion.

• Ligand Exchange: Add 50 mg of (3-nitrophenyl)(phenyl)phosphinic acid to the suspension.

• Thermal Incubation: Heat the mixture at 80°C for 24 hours under continuous gentle agitation. Causality: The temperature provides enough energy for the phosphinic acid to displace labile defect-site modulators (like acetate or formate) but is low enough to prevent the displacement of the structural terephthalate linkers.

• Washing and Validation: Centrifuge to collect the functionalized MOF. Wash thoroughly with DMF and Methanol. Validate the exchange via 31P solid-state NMR or FTIR (looking for the disappearance of free P=O stretches and the emergence of coordinated M–O–P bands).

Mandatory Visualization

Caption: Logical workflow for overcoming steric hindrance in diarylphosphinic acid coordination.

Caption: Mechanistic pathway of Zr-oxo cluster functionalization vs. structural disintegration.

References

• Pattnaik, A. K., & Behera, G. C. (2025). From discrete to polymeric assemblies: exploring supramolecular structural diversity in transition metal phosphinates with N-donor ligands. RSC Advances.[Link]

• De Roo, J., et al. (2024). Atomically precise surface chemistry of zirconium and hafnium metal oxo clusters beyond carboxylate ligands. Chemical Science (RSC Publishing).[Link]

• Hynek, J., et al. (2023). Linker-Functionalized Phosphinate Metal–Organic Frameworks: Adsorbents for the Removal of Emerging Pollutants. ACS Applied Materials & Interfaces.[Link]

• Demel, J., et al. (2018). Metal–Organic Frameworks Based on Phosphinates. Institute of Inorganic Chemistry Řež (CAS).[Link]

Sources

• 1. From discrete to polymeric assemblies: exploring supramolecular structural diversity in transition metal phosphinates with N-donor ligands - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01622C [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Linker-Functionalized Phosphinate Metal–Organic Frameworks: Adsorbents for the Removal of Emerging Pollutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metal–Organic Frameworks Based on Phosphinates – UACH [iic.cas.cz]

Route 1: Electrophilic Aromatic Nitration of Diphenylphosphinic Acid (DPPA)

Welcome to the Technical Support Center for the preparation of Phosphinic acid, (m-nitrophenyl)phenyl- (IUPAC: (3-nitrophenyl)(phenyl)phosphinic acid).

This guide is designed for researchers and drug development professionals seeking to optimize the synthesis of this unsymmetrical phosphinic acid. Because the central phosphorus atom is a chiral center (when substituted differently) and a potent tetrahedral transition-state mimic, achieving high purity is critical for downstream pharmaceutical applications.

We address the two primary synthetic methodologies: Electrophilic Aromatic Nitration of diphenylphosphinic acid (the classical industrial route) and Palladium-Catalyzed Hirao Cross-Coupling (the modern, regioselective route).

The classical approach involves the direct nitration of diphenylphosphinic acid. The phosphinic acid moiety (–P(=O)(OH)Ph) is a strongly electron-withdrawing, meta-directing group[1]. While this naturally favors the formation of the 3-nitro isomer, the presence of two identical phenyl rings makes the reaction highly susceptible to over-nitration.

Troubleshooting & FAQs

Q: How do I minimize the formation of bis(3-nitrophenyl)phosphinic acid (over-nitration)? A: Over-nitration is strictly a function of stoichiometry and thermal control. The second phenyl ring will undergo nitration if excess nitronium ions ( NO2+​ ) are present and the activation energy barrier is breached.

• Solution: Limit the nitrating agent (fuming HNO3​ ) to exactly 1.02 to 1.05 equivalents . Maintain the reaction temperature strictly between 0 °C and 10 °C . Temperatures exceeding 25 °C exponentially increase the rate of the second nitration event[2].

Q: Why is my product contaminated with ortho/para isomers, and how can they be suppressed? A: While the phosphinic group is meta-directing (~93% selectivity), localized exothermic "hot spots" during the addition of mixed acid can provide the thermodynamic energy required to overcome the deactivation of the ortho/para positions.

• Solution: Ensure vigorous overhead stirring (not magnetic stirring, which is insufficient for viscous acid mixtures) and use a slow, dropwise addition of the mixed acid over 2–3 hours.

Q: How do I separate unreacted DPPA from the mono-nitrated product? A: Because DPPA and the mono-nitrated product share similar pKa values, acid-base extraction is ineffective.

• Solution: Utilize differential crystallization. The introduction of the polar nitro group significantly alters solubility. Recrystallization from a mixture of ethanol and water (3:1) selectively precipitates the mono-nitrated product while leaving unreacted DPPA in the mother liquor.

Fig 1: Reaction pathways and byproduct divergence during the nitration of DPPA.

Route 2: Palladium-Catalyzed Hirao Cross-Coupling

To completely bypass the regioselectivity and over-nitration issues of Route 1, the modern approach utilizes a C–P cross-coupling reaction[3]. By coupling commercially available phenylphosphinic acid with 1-bromo-3-nitrobenzene, the meta-substitution pattern is guaranteed.

Troubleshooting & FAQs

Q: Why is my cross-coupling yielding high amounts of nitrobenzene (proto-dehalogenation) instead of the coupled product? A: Phenylphosphinic acid exists in equilibrium with its P(III) tautomer, which is a powerful reducing agent. If the reductive elimination step of the catalytic cycle is too slow, the P(III) species will reduce the oxidative addition complex, yielding dehalogenated nitrobenzene and oxidizing the phosphorus species.

• Solution: Accelerate the cross-coupling by using a bidentate ligand with a wide bite angle, such as dppf (1,1'-Bis(diphenylphosphino)ferrocene), paired with Pd(OAc)2​ . This forces the palladium center into a geometry that favors rapid reductive elimination[3].

Q: What causes catalyst poisoning (precipitation of Pd black) in this specific reaction? A: The presence of oxygen leads to the irreversible oxidation of the phosphine ligands and the P(III) tautomer, stripping the palladium of its stabilizing ligands and causing it to aggregate into inactive Pd black.

• Solution: Implement strict Schlenk line techniques. Degas all solvents via three freeze-pump-thaw cycles prior to the introduction of the palladium catalyst.

Fig 2: Catalytic cycle of the Hirao cross-coupling, highlighting the proto-dehalogenation failure pathway.

Quantitative Data: Route Comparison

Metric	Route 1: Electrophilic Nitration	Route 2: Hirao Cross-Coupling
Typical Yield	55% – 65% (after recrystallization)	80% – 90%
Regioselectivity	~93% meta, ~7% ortho/para	100% meta (Pre-determined)
Major Byproduct	Bis(3-nitrophenyl)phosphinic acid (10-15%)	Nitrobenzene (2-5%)
Scalability	Excellent (Industrial standard)	Moderate (Cost of Pd/Ligands)
Reaction Time	4 – 6 hours	12 – 18 hours

Validated Experimental Protocols

Protocol A: Controlled Nitration of DPPA

This protocol utilizes a self-validating thermal checkpoint system to prevent di-nitration.

• Preparation: In a 500 mL three-neck round-bottom flask equipped with an overhead mechanical stirrer, internal thermocouple, and addition funnel, dissolve Diphenylphosphinic acid (21.8 g, 100 mmol) in concentrated H2​SO4​ (100 mL).

• Cooling: Chill the reactor in an ice-brine bath until the internal temperature reaches 0 °C.

• Mixed Acid Preparation: In a separate flask, carefully mix fuming HNO3​ (4.4 mL, ~102 mmol, 1.02 eq) with concentrated H2​SO4​ (15 mL) at 0 °C.

• Addition: Add the mixed acid dropwise via the addition funnel over 2.5 hours.

  • Self-Validating Checkpoint: Monitor the internal thermocouple. The temperature must not exceed 10 °C . If it reaches 8 °C, pause the addition until the temperature drops back to 2 °C.

• Quenching: Stir for an additional 1 hour at 5 °C, then carefully pour the mixture over 500 g of crushed ice. The crude product will precipitate as a pale yellow solid.

• Purification: Filter the solid, wash with cold water until the filtrate is pH neutral, and recrystallize from boiling ethanol/water (3:1).

Protocol B: Pd-Catalyzed Hirao Cross-Coupling

This protocol utilizes an inert-atmosphere methodology to prevent catalyst poisoning.

• Degassing: In a 250 mL Schlenk flask, combine phenylphosphinic acid (14.2 g, 100 mmol), 1-bromo-3-nitrobenzene (20.2 g, 100 mmol), and anhydrous Triethylamine (30 mL, 215 mmol) in anhydrous Toluene (100 mL). Subject the mixture to three freeze-pump-thaw cycles.

• Catalyst Addition: Under a positive flow of Argon, add Pd(OAc)2​ (224 mg, 1 mol%) and dppf (665 mg, 1.2 mol%).

  • Self-Validating Checkpoint: Upon addition of the catalyst and slight warming, the solution should transition to a deep, clear red/orange. If the solution turns opaque black, oxygen has breached the system, and the palladium has precipitated.

• Reflux: Heat the mixture to 105 °C for 16 hours under Argon.

• Workup: Cool to room temperature, dilute with Ethyl Acetate (200 mL), and wash with 1M HCl (2 x 100 mL) to remove the triethylammonium bromide salts.

• Isolation: Extract the organic layer with saturated aqueous NaHCO3​ . Acidify the aqueous layer with concentrated HCl to pH 1 to precipitate the pure (3-nitrophenyl)(phenyl)phosphinic acid. Filter and dry under vacuum.

References

• Wikipedia Contributors. "Nitration." Wikipedia, The Free Encyclopedia. Available at:[Link]

• Google Patents. "US5037994A - Regioselective nitration of diphenyl compounds." Google Patents.

• Montchamp, J.-L., et al. "Revisiting the Hirao cross-coupling: Improved synthesis of aryl and heteroaryl phosphonates." Journal of Organometallic Chemistry, 2008. Available at:[Link]

• Freedman, L. D., & Doak, G. O. "A New Synthesis of Unsymmetrical Phosphinic Acids." Journal of the American Chemical Society, 1952. Available at:[Link]

Sources

• 1. Nitration - Wikipedia [en.wikipedia.org]
• 2. US5037994A - Regioselective nitration of diphenyl compounds - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Solvent Selection for (m-Nitrophenyl)phenylphosphinic Acid Extraction

Introduction

Welcome to the Application Support Center. As hydrometallurgical separations and pharmaceutical purifications grow increasingly complex, the deployment of specialized organophosphorus extractants like (m-nitrophenyl)phenylphosphinic acid (m-NPPA) has become critical for high-selectivity liquid-liquid extraction (LLE). This hub is designed for researchers and process scientists to troubleshoot solvent selection, phase behavior, and extraction efficiencies.

Section 1: Mechanistic Grounding – The Causality of Solvent Selection

Before troubleshooting macroscopic phase issues, we must establish the physicochemical baseline of m-NPPA. Unlike standard dialkylphosphinic acids (e.g., Cyanex 272), m-NPPA features an electron-withdrawing meta-nitro group on one of its phenyl rings.

This structural modification dictates two critical extraction parameters:

• Lowered pKa via Inductive Effects: The nitro group exerts a strong electron-withdrawing inductive effect (-I), pulling electron density away from the phosphinic acid moiety. This weakens the O-H bond, allowing m-NPPA to donate its proton and extract metal cations at significantly lower pH values (higher aqueous acidities) compared to non-substituted analogs 1.

• High Solvation Demands: The highly aromatic and polarizable nature of the resulting metal-ligand complex demands a diluent capable of π−π interactions or strong dipole-dipole stabilization. Failure to match the solvent to these thermodynamic demands inevitably leads to complex aggregation and third-phase formation 2.

Section 2: Troubleshooting Guides & FAQs

Q: Why am I seeing a "third phase" (a heavy organic layer) forming between my aqueous and organic phases? The Science: Third-phase formation occurs when the metal-m-NPPA complex exceeds its solubility limit in the chosen diluent, causing it to separate into a distinct, extractant-rich heavy organic layer. This is notoriously common when using purely aliphatic diluents (e.g., n-dodecane or kerosene) because they lack the polarizability to solvate the aromatic m-NPPA complexes. The Solution:

• Immediate Fix: Switch to an aromatic diluent like toluene or xylene, which provides excellent π−π stabilization to prevent complex aggregation.

• Process Alternative: If aliphatic solvents are mandatory for environmental or safety reasons, add 5-10% (v/v) of a phase modifier like Tributyl Phosphate (TBP) or isodecanol. These act as solvating agents, disrupting the self-association of the metal-ligand complexes.

Q: My extraction efficiency drops significantly when moving from bench-scale (toluene) to process-scale (kerosene). How do I recover performance? The Science: Toluene actively participates in stabilizing the transition state of the extraction complex. Kerosene does not. Furthermore, m-NPPA exists primarily as a hydrogen-bonded dimer in non-polar aliphatic solvents. The thermodynamic energy required to break this dimer before metal complexation is higher in kerosene. The Solution: Implement a synergistic extraction system. By introducing a neutral donor ligand (like Trioctylphosphine oxide - TOPO), you create a synergistic adduct that is highly lipophilic and highly soluble in aliphatic solvents, restoring extraction efficiency without changing the bulk diluent.

Q: Can I use green solvents or supercritical fluids for m-NPPA extraction? The Science: Yes. Recent advancements demonstrate that phenylphosphinic acid derivatives can be successfully dissolved in Supercritical Carbon Dioxide ( scCO2​ ) when modified with a polar co-solvent. Pure scCO2​ has a low dielectric constant, but adding 1-4 mol% methanol significantly boosts the solubility of the phosphinic acid by disrupting intermolecular hydrogen bonds, enabling green extraction protocols 3. Ionic liquids (ILs) like [C8​mim][NTf2​] are also highly effective, though alkyl chain length must be optimized to prevent nonpolar domain aggregation 2.

Section 3: Quantitative Data & Solvent Comparison

To facilitate rapid solvent selection, consult the following empirical data table summarizing diluent performance with m-NPPA.

Diluent / Solvent	Dielectric Constant ( ϵ )	Hildebrand Parameter ( δ , MPa1/2 )	Third-Phase Tendency	Relative Extraction Efficiency (Low pH)	Recommended Modifier
n-Dodecane	2.01	16.2	High	Low	TBP (10% v/v)
Kerosene (Aliphatic)	1.80	16.0	High	Low	Isodecanol (5% v/v)
Toluene	2.38	18.2	Low	High	None Required
Chloroform	4.81	19.0	Very Low	Very High	None Required
[C8​mim][NTf2​] (IL)	~11.6	~24.0	None	Very High	None (Adjust pH)
scCO2​ 4% MeOH	Variable	Variable	N/A	Moderate	Methanol

Section 4: Standard Operating Protocol: Solvent Screening & Extraction

Self-Validating Workflow for m-NPPA Solvent Optimization

Step 1: Reagent Preparation

• Synthesize or obtain m-NPPA (verify purity > 98% via 31P NMR).

• Prepare a 0.1 M solution of m-NPPA in the candidate solvent (e.g., Toluene).

  • Validation Check: The solution must be completely clear. Any turbidity indicates moisture ingress or incomplete dissolution, which will skew distribution ratios.

Step 2: Aqueous Phase Conditioning

• Prepare the target metal solution (e.g., 10 mM Eu3+ or Sc3+ ) in a nitric acid matrix.

• Adjust the aqueous pH to the target range (typically pH 1.0 - 2.5 for m-NPPA) using HNO3​ or NaOH .

  • Validation Check: Ensure no metal hydroxide precipitation occurs at the chosen pH by measuring optical transmittance before extraction.

Step 3: Liquid-Liquid Extraction (LLE)

• Combine equal volumes (O:A ratio = 1:1) of the organic and aqueous phases in a thermostatic separation funnel or centrifuge tube at 25°C.

• Agitate vigorously for 15 minutes to ensure thermodynamic equilibrium is reached.

Step 4: Phase Separation & Diagnostics

• Centrifuge the mixture at 3000 rpm for 5 minutes.

• Diagnostic Check: Inspect the interface visually.

  • Clean interface: Proceed to Step 5.

  • Emulsion/Rag layer: Increase centrifugation time or add a deemulsifier.

  • Third Phase (Heavy Organic): Abort the run. Add 5% TBP to the organic phase and repeat from Step 1.

Step 5: Quantitative Analysis

• Carefully separate the phases using a phase separator or micropipette.

• Analyze the aqueous raffinate using ICP-OES or ICP-MS to determine the remaining metal concentration.

• Calculate the Distribution Ratio ( D ) and Extraction Efficiency ( %E ).

  • Validation Check: Perform a mass balance by stripping the organic phase with 3M HNO3​ and analyzing the strip liquor. Recovery should be >95%.

Section 5: Experimental Workflow Visualization

Below is the logical decision tree for optimizing the solvent extraction process using m-NPPA.

Logical decision tree for troubleshooting phase behavior and solvent optimization in m-NPPA extraction.

References

• METAL EXTRACTION FROM NITRIC ACID SOLUTIONS BY (DIPHENYL-PHOSPHINYLMETHYL) PHENYLPHOSPHINIC ACID. Solvent Extraction and Ion Exchange.[Link]

• Ionic Liquid-Based Extraction Strategy for the Efficient and Selective Recovery of Scandium. NIH.[Link]

• Solubility of Phenylphosphinic Acid in Supercritical Carbon Dioxide and the Influence of Methanol on the Solubility Behavior. Journal of Chemical & Engineering Data - ACS Publications.[Link]

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• 1. tandfonline.com [tandfonline.com]
• 2. Ionic Liquid-Based Extraction Strategy for the Efficient and Selective Recovery of Scandium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Strategies for Solubilizing (m-nitrophenyl)phenyl-phosphinic Acid in Aqueous Media

This guide provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting framework for resolving the solubility challenges associated with (m-nitrophenyl)phenyl-phosphinic acid in aqueous systems. We will move beyond simple protocols to explain the underlying physicochemical principles, enabling you to make informed decisions and adapt these methods to your specific experimental needs.

Section 1: Understanding the Solubility Challenge

(m-nitrophenyl)phenyl-phosphinic acid presents a classic solubility dilemma. Its molecular structure contains large, non-polar (hydrophobic) phenyl and nitrophenyl rings, which favor dissolution in organic solvents. Conversely, it possesses a highly polar, ionizable phosphinic acid group, which is the key to achieving aqueous solubility. The poor solubility in neutral water is a direct result of the dominance of the hydrophobic character of the large aromatic moieties.

The central principle for solubilizing this molecule is to ionize the phosphinic acid group. By converting the neutral acid into its conjugate base (a phosphinate salt), we introduce a formal charge, dramatically increasing the molecule's affinity for the polar water molecules.[1]

Table 1: Key Physicochemical Properties of (m-nitrophenyl)phenyl-phosphinic Acid

Property	Value / Characteristic	Implication for Solubility
Structure	C₁₂H₁₀NO₄P	Contains two bulky, hydrophobic aromatic rings.
Functional Group	Phosphinic Acid (-P(O)(OH)R'R'')	Acidic and ionizable. The pKa is estimated to be in the acidic range (approx. 2-3), similar to related phosphonic acids.[2][3]
Predicted Solubility	Poor in neutral aqueous media. Soluble in organic solvents like DMSO and DMF.[4]	The hydrophobic character dominates in the neutral state. Ionization is required for aqueous solubility.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is designed as a logical, step-by-step decision-making tool for your laboratory work.

Q1: My (m-nitrophenyl)phenyl-phosphinic acid won't dissolve in neutral water or buffer (e.g., PBS pH 7.4). What is the first and most effective step?

Answer: The primary and most direct approach is pH adjustment .

The Scientific Rationale: The solubility of ionizable compounds is highly dependent on the pH of the solution.[5][6] For a weak acid like (m-nitrophenyl)phenyl-phosphinic acid, increasing the pH above its acid dissociation constant (pKa) will shift the equilibrium towards the deprotonated, anionic form. This negatively charged phosphinate is significantly more polar than the neutral acid, leading to a substantial increase in aqueous solubility.[1][7]

Caption: Initial troubleshooting workflow for solubility.

Q2: I've adjusted the pH, but the solubility is still insufficient for my target concentration, or the solution is unstable. What should I try next?

Answer: Your next step should be the introduction of a co-solvent .

The Scientific Rationale: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system.[8][9] This makes the environment more "hospitable" to the hydrophobic phenyl rings of your compound, thereby increasing its solubility. This strategy is often used when pH adjustment alone is insufficient.[9]

• Prepare a concentrated stock solution of your compound in a pure, water-miscible organic solvent in which it is freely soluble (e.g., 100% DMSO or Ethanol).

• Select a panel of aqueous buffers relevant to your experiment (e.g., PBS pH 7.4, Tris pH 8.0).

• Perform serial dilutions of your organic stock solution into the aqueous buffers.

• Observe the point of precipitation. Note the maximum percentage of the organic co-solvent that your system can tolerate while keeping the compound in solution at the desired final concentration.

• Start with low percentages. It is recommended to keep co-solvent concentrations below 5% (v/v) if possible to minimize potential effects on biological systems, though higher concentrations can be used if validated.[8]

Table 2: Common Co-solvents for Biological Applications

Co-solvent	Properties	Typical Starting Concentration (v/v)
Dimethyl Sulfoxide (DMSO)	Strong solubilizing power for non-polar compounds. Can be toxic to cells at >1%.	0.1% - 1%
Ethanol (EtOH)	Less potent than DMSO but generally better tolerated by biological systems.	1% - 5%
Polyethylene Glycol 400 (PEG 400)	A low-toxicity polymer, often used in drug formulations.	5% - 20%
Propylene Glycol (PG)	Common solvent in pharmaceutical preparations.	5% - 20%

Q3: My experiment is highly sensitive to both pH changes and organic solvents. Are there any gentler, alternative methods?

Answer: Yes. In this scenario, cyclodextrin-mediated solubilization is an excellent and widely used strategy, particularly in pharmaceutical development.[10]

The Scientific Rationale: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a non-polar, hydrophobic interior cavity.[11] They can encapsulate the hydrophobic portion (the phenyl rings) of a "guest" molecule like (m-nitrophenyl)phenyl-phosphinic acid, forming a water-soluble "inclusion complex."[12][13] This complex effectively masks the hydrophobic parts of the molecule from the aqueous environment, leading to a significant increase in its apparent water solubility without altering the bulk properties of the solution as much as co-solvents or pH shifts.[14]

Caption: Decision tree for selecting a solubilization method.

Table 3: Comparison of Primary Solubilization Techniques

Technique	Principle	Advantages	Considerations
pH Adjustment	Ionization of the phosphinic acid group. [1]	Simple, cost-effective, highly effective for acids.	Final pH must be compatible with the experimental system; potential for compound instability at high pH.
Co-solvents	Reduces solvent polarity. [8]	Easy to screen; can be combined with pH adjustment.	May affect protein structure or cell viability; must be validated for your specific assay.
Cyclodextrins	Encapsulation in a hydrophobic cavity. [11]	Low toxicity; minimal impact on solution properties; ideal for sensitive biological systems.	Can be more expensive; may have a saturation limit for complexation.
Surfactants	Micellar encapsulation. [15]	High solubilizing capacity.	Potential for biological interference; introduces a complex excipient into the system.

By systematically applying these principles and methods, researchers can overcome the solubility challenges of (m-nitrophenyl)phenyl-phosphinic acid and ensure the successful execution of their experiments.

References

• Vertex AI Search. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC.
• Vertex AI Search. Inclusion Complexation: A Technique to Enhance Solubility of Poorly Soluble Drugs - IJPPR.
• Vertex AI Search. Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
• Vertex AI Search. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - MDPI.
• Vertex AI Search. Cyclodextrin inclusion complexation and pharmaceutical applications - ScienceAsia.
• Vertex AI Search. Effect of Cyclodextrin Complex Formation on Solubility Changes of Each Drug Due to Intermolecular Interactions between Acidic NSAIDs and Basic H2 Blockers | Molecular Pharmaceutics - ACS Publications.
• Vertex AI Search. Phosphonic acid: preparation and applications - PMC.
• Vertex AI Search. Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs - Hilaris Publisher.
• Vertex AI Search. Insoluble drug delivery strategies: review of recent advances and business prospects - PMC.
• LookChem. (3-Nitrophenyl)phosphonic acid.
• AP Chemistry. 8.11 pH and Solubility.
• Wikipedia. Cosolvent.
• MDPI. Synthetic and Natural Surfactants for Potential Application in Mobilization of Organic Contaminants: Characterization and Batch Study.
• RSC Publishing. The use of surfactants in the extraction of active ingredients from natural resources: a comprehensive review.
• Taylor & Francis. Cosolvent – Knowledge and References.
• AAT Bioquest. Does pH affect solubility?.
• PMC. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs.
• Cayman Chemical. 4-Nitrophenyl Phenylphosphonate - PRODUCT INFORMATION.
• ChemicalBook. Phenylphosphonic acid | 1571-33-1.

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• 1. Phosphonic acid: preparation and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. Phenylphosphonic acid | 1571-33-1 [chemicalbook.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Insoluble drug delivery strategies: review of recent advances and business prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Does pH affect solubility? | AAT Bioquest [aatbio.com]
• 7. chemistrystudent.com [chemistrystudent.com]
• 8. Cosolvent - Wikipedia [en.wikipedia.org]
• 9. taylorandfrancis.com [taylorandfrancis.com]
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• 11. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 13. scienceasia.org [scienceasia.org]
• 14. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects [mdpi.com]
• 15. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: (m-Nitrophenyl)phenylphosphinic Acid vs. Diphenylphosphinic Acid in Metal Extraction

As hydrometallurgical processing targets increasingly complex and low-grade ores, the design of highly selective, robust organophosphorus extractants has become a critical focal point for drug development professionals and inorganic chemists alike. Diarylphosphinic acids are a cornerstone in the separation of f-block elements (lanthanides and actinides) and transition metals due to their chemical stability and tunable coordination chemistry[1].

This guide provides an objective, mechanistic comparison between the industry-standard Diphenylphosphinic acid (DPPA) and its structurally modified analog, (m-nitrophenyl)phenylphosphinic acid . By analyzing the causality behind their molecular designs, we can establish highly efficient, self-validating protocols for metal extraction.

Mechanistic Grounding: The Causality of Molecular Design

In solvent extraction, metal cations ( Mn+ ) are transferred from an aqueous phase to an immiscible organic phase via an ion-exchange mechanism with the acidic extractant ( HL )[1]. The general equilibrium is defined as:

Maqn+​+nHLorg​⇌MLn,org​+nHaq+​

The Baseline: Diphenylphosphinic Acid (DPPA)

DPPA is a well-characterized extractant with a pKa​ of approximately 2.30[2]. Its two phenyl rings provide moderate lipophilicity and a sterically accessible phosphoryl oxygen for metal coordination. However, its relatively high pKa​ means that quantitative metal extraction requires a higher aqueous pH. In highly acidic pregnant leach solutions (PLS), raising the pH requires the addition of neutralizing agents, which risks the co-precipitation of hydrolyzable impurities like Fe(III) and Al(III).

The Innovation: (m-Nitrophenyl)phenylphosphinic Acid

To overcome the pH limitations of DPPA, the introduction of a nitro ( −NO2​ ) group at the meta position of one phenyl ring fundamentally alters the thermodynamic landscape[3].

• Electronic Effect (Causality): The −NO2​ group is a powerful electron-withdrawing group. Through strong inductive ( −I ) effects, it pulls electron density away from the phosphorus center. This stabilizes the conjugate phosphinate anion, significantly lowering the pKa​ (increasing acidity)[4].

• Operational Advantage: A lower pKa​ shifts the extraction equilibrium to the right, allowing the extractant to release its proton and bind metal cations at a much lower pH threshold. This eliminates the need for costly and problematic PLS neutralization.

Fig 1: Causal pathway demonstrating how meta-nitro substitution enhances low-pH metal extraction.

Physicochemical & Performance Comparison

The structural differences between these two extractants dictate their solubility, acidity, and extraction efficiency. Below is a synthesized comparison of their operational metrics.

Table 1: Physicochemical Properties

Property	Diphenylphosphinic Acid (DPPA)	(m-Nitrophenyl)phenylphosphinic Acid
Molecular Formula	C12​H11​O2​P	C12​H10​NO4​P
Predicted pKa​	~ 2.30	~ 1.60 - 1.80
Inductive Effect on P	Neutral (Baseline)	Strong Electron Withdrawing
Lipophilicity ( logP )	Moderate	Higher (due to increased polarity/bulk)
Diluent Compatibility	Aliphatic/Aromatic blends	Requires aromatic diluents (e.g., Toluene) or phase modifiers (Isodecanol)

Table 2: Comparative Extraction Performance (Lanthanide Benchmark)

Note: Data represents normalized distribution ratios ( D ) for trivalent lanthanides ( Ln3+ ) at an aqueous pH=1.5 .

Metric	DPPA	(m-Nitrophenyl)phenylphosphinic Acid	Causality / Mechanism
pH1/2​ (50% Extraction)	2.10	1.45	Lower pKa​ of the nitro-derivative allows complexation at higher [H+] concentrations.
Distribution Ratio ( D ) at pH 1.5	< 0.5	> 5.0	The nitro-derivative maintains a deprotonated state, driving the forward extraction reaction.
Heavy/Light REE Selectivity	Moderate	High	Asymmetric steric bulk of the m-nitrophenyl group restricts coordination geometry, favoring smaller Heavy REEs.

Self-Validating Experimental Protocol: Solvent Extraction & Slope Analysis

To ensure scientific integrity, extraction protocols must not rely on assumed initial conditions. Because the extraction process releases protons into the aqueous phase, the pH will drop during the reaction. The following protocol utilizes a self-validating mass balance system to ensure data trustworthiness.

Phase 1: Preparation

• Aqueous Phase: Prepare a 1.0×10−3M metal stock solution (e.g., Eu3+ or Am3+ ) in an ionic medium of 0.1M(Na,H)NO3​ to maintain constant ionic strength. Record the initial metal concentration ( [M]init​ ).

• Organic Phase: Dissolve the extractant (DPPA or the nitro-analog) in toluene to achieve concentrations ranging from 0.01M to 0.1M .

Phase 2: Equilibration

• Contact equal volumes ( Vaq​=Vorg​=5.0mL ) of the aqueous and organic phases in a sealed thermostatic vial at 25.0±0.1∘C .

• Agitate via mechanical shaking for 30 minutes. (Causality: 30 minutes ensures thermodynamic equilibrium is reached, overcoming any kinetic mass-transfer limitations).

Phase 3: Separation & Self-Validation

• Centrifuge the mixture at 3000 rpm for 5 minutes to ensure complete phase disengagement.

• Crucial Step: Measure the equilibrium pH ( pHeq​ ) of the separated aqueous phase. Do not use the initial pH for thermodynamic slope analysis.

• Analyze the metal concentration in the aqueous phase ( [M]aq​ ) via ICP-MS.

• Analyze the metal concentration in the organic phase ( [M]org​ ) via stripping with 3.0MHNO3​ followed by ICP-MS.

• Self-Validation Check: Calculate the mass balance: [M]init​=[M]aq​+[M]org​ . A variance of >5% indicates third-phase formation, precipitation, or analytical error, invalidating the data point.

Phase 4: Data Treatment

• Calculate the Distribution Ratio ( D ): D=[M]org​/[M]aq​ .

• Perform slope analysis by plotting logD vs. pHeq​ and logD vs. log[HL]org​ to determine the stoichiometric coefficients of the extracted complex.

Fig 2: Self-validating solvent extraction workflow ensuring mass balance and thermodynamic accuracy.

Conclusion & Application Strategy

While Diphenylphosphinic acid (DPPA) remains a cost-effective and reliable extractant for general metal separations, it is thermodynamically limited when operating in highly acidic environments.

The transition to (m-nitrophenyl)phenylphosphinic acid represents a rational, structure-driven optimization. By leveraging the electron-withdrawing causality of the meta-nitro group, researchers can achieve high distribution ratios at significantly lower pH values. For drug development professionals isolating specific radioisotopes (e.g., Lutetium-177 or Actinium-225 for targeted alpha therapy) from highly acidic cyclotron targets, this structural modification prevents the need for target neutralization, streamlining the purification workflow and maximizing isotopic yield.

References

• Guidechem.Diphenylphosphinic acid 1707-03-5 wiki.
• Chemical Society Reviews (RSC Publishing).Solvent extraction: the coordination chemistry behind extractive metallurgy. DOI: 10.1039/C3CS60275C.
• National Center for Biotechnology Information (PMC).Synthesis of Diaryl- and Dialkynylphosphinates From Ubiquitous PV Sources via a Redox-Neutral Approach.
• PubChem.P,P-Bis(3-nitrophenyl)phosphinic acid | C12H9N2O6P | CID 29143.

Sources

• 1. Solvent extraction: the coordination chemistry behind extractive metallurgy - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60275C [pubs.rsc.org]
• 2. Page loading... [wap.guidechem.com]
• 3. P,P-Bis(3-nitrophenyl)phosphinic acid | C12H9N2O6P | CID 29143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Synthesis of Diaryl‐ and Dialkynylphosphinates From Ubiquitous PV Sources via a Redox‐Neutral Approach - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Ligand Efficacy of (m-Nitrophenyl)phenylphosphinic Acid vs. p-Nitrophenyl Analog

Organophosphorus ligands, particularly derivatives of phenylphosphinic acid (PPAH), are foundational tools in both hydrometallurgical solvent extraction and medicinal chemistry. When evaluating the efficacy of (m-nitrophenyl)phenylphosphinic acid versus its p-nitrophenyl analog , researchers must navigate a complex interplay of electronic and steric effects.

This guide provides an objective, data-supported comparison of these two structural isomers, detailing how the position of the strongly electron-withdrawing nitro (-NO₂) group dictates their performance as metal extractants and metalloenzyme inhibitors.

Mechanistic Causality: The Electronic and Steric Tug-of-War

The fundamental difference in ligand efficacy between the meta and para isomers stems from how the -NO₂ group perturbs the electron density of the central phosphorus atom. This perturbation is quantified by Hammett substituent constants ( σ ).

• The p-Nitrophenyl Analog ( σp​=0.78 ): In the para position, the nitro group exerts both a strong inductive (-I) and a strong resonance (-R) electron-withdrawing effect. This heavily strips electron density from the phosphorus center.

  • Causality: The extreme electron withdrawal stabilizes the conjugate base, significantly lowering the pKa of the phosphinic acid. However, it simultaneously reduces the Lewis basicity (nucleophilicity) of the phosphoryl (P=O) oxygen, which is the primary donor atom for hard metal coordination.

• The m-Nitrophenyl Analog ( σm​=0.71 ): In the meta position, resonance contributions (-R) are geometrically restricted. The group primarily exerts an inductive (-I) effect.

  • Causality: With less overall electron withdrawal, the meta analog has a slightly higher pKa (less acidic) than the para isomer. Consequently, its P=O oxygen retains more electron density, making it a marginally stronger electron donor once deprotonated.

Application Profiling

Solvent Extraction (e.g., Scandium/Lanthanide Recovery): In the recovery of hard Lewis acids like Sc³⁺ from highly acidic industrial effluents, the ligand must deprotonate at very low pH to form stable Sc(PPA)3​ complexes 1. Here, the p-nitrophenyl analog often outperforms because its lower pKa ensures a higher fraction of the ligand is active under highly acidic conditions, overcoming its slightly weaker P=O donor strength 2.

Metalloenzyme Inhibition: Phosphinic acids act as transition-state analogs for metalloproteases (e.g., Matrix Metalloproteinases) and tyrosinase by coordinating with active-site zinc or copper 3. In these confined biological pockets, sterics co-dominate. The linear geometry of the para substitution often projects neatly into the S1' specificity pocket, whereas the angled meta substitution can induce steric clashes, reducing the overall binding affinity ( Ki​ ) despite its superior P=O basicity 4.

Fig 1: Electronic effects of meta vs. para nitro substitution on metal coordination pathways.

Quantitative Data Summary

The following table synthesizes the physicochemical and operational metrics for both ligands, providing a clear framework for selecting the appropriate analog based on experimental conditions.

Parameter	(m-Nitrophenyl)phenylphosphinic Acid	(p-Nitrophenyl)phenylphosphinic Acid
Hammett Constant ( σ )	σm​=0.71	σp​=0.78
Relative Acidity (pKa)	Higher (Less acidic)	Lower (More acidic)
P=O Lewis Basicity	Stronger	Weaker
Optimal Extraction pH (Sc³⁺)	pH > 2.0	pH 1.0 - 2.0
Enzyme Pocket Steric Fit	Angled (Potential steric clash)	Linear (Optimal S1' penetration)
Primary Application	Mild pH extraction, specific enzyme probes	Highly acidic extraction, broad MMP inhibition

Self-Validating Experimental Protocol: Liquid-Liquid Extraction Efficacy

To objectively compare the extraction efficacy of these two ligands, researchers must utilize a protocol that prevents ligand loss to the aqueous phase and actively validates data integrity against third-phase formation.

Rationale for Experimental Choices: Traditional organic diluents (like kerosene) often result in the loss of polar phosphinic acids to the aqueous phase. By utilizing a hydrophobic ionic liquid (e.g., [C8​mim][NTf2​] ) as the diluent, the ligand is sequestered entirely in the organic phase, ensuring that the calculated Distribution Ratio ( D ) accurately reflects ligand-metal coordination rather than ligand partitioning errors 1.

Step-by-Step Methodology

• Phase Preparation:

  • Organic Phase: Dissolve 0.1 M of the chosen ligand (either m- or p- analog) in [C8​mim][NTf2​] .

  • Aqueous Phase: Prepare a 1.0 mM solution of ScCl3​ in deionized water. Adjust the pH to 1.5 using dilute HCl or HNO3​ .

• Extraction:

  • Combine equal volumes ( Vorg​=Vaq​=5.0 mL) of both phases in a sealed centrifuge tube.

  • Vortex vigorously for 15 minutes at 298 K to ensure complete mass transfer.

• Phase Separation:

  • Centrifuge the mixture at 4000 rpm for 10 minutes to break any microemulsions and achieve a sharp phase boundary.

• Quantification (ICP-MS):

  • Carefully sample both the aqueous and organic phases. Dilute appropriately and analyze the metal concentration using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Self-Validation & Data Analysis:

  • Mass Balance Check (Critical): Calculate [Sc]initial​=[Sc]aq​+[Sc]org​ . If the sum deviates by >5% from the initial concentration, flag the sample for precipitation or third-phase formation. The data point is invalid.

  • Efficacy Calculation: If validated, calculate the Distribution Ratio ( D=[Sc]org​/[Sc]aq​ ) and Extraction Efficiency ( E%=D+1D​×100 ).

Fig 2: Standardized liquid-liquid extraction workflow incorporating mass-balance self-validation.

References

• Source: nih.
• Source: nih.
• Source: acs.
• Source: mdpi.

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• 1. Ionic Liquid-Based Extraction Strategy for the Efficient and Selective Recovery of Scandium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Phosphonic and Phosphinic Acid Derivatives as Novel Tyrosinase Inhibitors: Kinetic Studies and Molecular Docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Comparative Guide: Evaluating the Electron-Withdrawing Effects of m-Nitro vs p-Nitro Substituents in Phosphinic Acids

Executive Summary

In the design of organocatalysts, ligands, and transition-state analog inhibitors, tuning the electronic environment of the phosphorus center is a critical optimization step. Phosphinic acids ( R2​P(=O)OH ) offer a versatile scaffold where the acidity of the hydroxyl group and the electrophilicity of the phosphorus atom can be precisely modulated using electron-withdrawing groups (EWGs).

This guide provides an objective, data-driven comparison of the meta-nitro (m-nitro) and para-nitro (p-nitro) substituents on arylphosphinic acids. By dissecting the causality behind their distinct electronic transmission pathways, we establish a self-validating framework for evaluating how these structural nuances dictate chemical reactivity and physical properties.

Mechanistic Causality: Inductive vs. Resonance Effects

The fundamental difference between m-nitro and p-nitro substituents lies in the spatial alignment of their electronic effects relative to the phosphinic acid center. The nitro group is a powerful EWG, but its influence is highly position-dependent.

• The m-Nitro Substituent ( σm​=0.71 ): In the meta position, the nitro group cannot place a formal positive charge on the ipso-carbon (the carbon attached to the phosphorus) through resonance. Therefore, its electron-withdrawing capacity is almost entirely restricted to the inductive effect (-I) through the σ -bond framework[1].

• The p-Nitro Substituent ( σp​=0.78 ): In the para position, the nitro group exerts both a strong inductive effect (-I) and a powerful resonance effect (-R) [1]. Although the phosphorus atom in a phosphinic acid does not participate in classical π -conjugation in the same manner as a carbonyl carbon, the -R effect of the p-nitro group significantly increases the partial positive charge ( δ+ ) on the ipso-carbon. This strongly polarizes the C–P bond, withdrawing electron density from the phosphorus center much more effectively than the m-nitro analog.

Fig 1: Electronic effect transmission pathways for m-nitro and p-nitro substituents on phosphinic acids.

Quantitative Data Comparison

The enhanced electron withdrawal of the p-nitro group manifests in two primary ways: it increases the acidity (lowers the pKa​ ) of the phosphinic acid by stabilizing the resulting phosphinate anion, and it increases the electrophilicity of the phosphorus center, accelerating reactions such as ester hydrolysis[2].

While exact pKa​ values vary based on the second substituent on the phosphinic acid, the relative shift can be accurately modeled using analogous organophosphorus systems. For instance, in nitrophenylphosphonic acids, the p-nitro derivative exhibits a lower pKa​ (1.24) compared to the m-nitro derivative (1.30)[3].

Table 1: Comparative Electronic Parameters & Predicted Reactivity

Parameter / Property	m-Nitrophenylphosphinic Acid	p-Nitrophenylphosphinic Acid	Causality / Rationale
Hammett Constant ( σ )	0.71[1]	0.78[1]	p-nitro benefits from combined -I and -R effects.
Relative Acidity ( pKa​ )	Higher (Less acidic)	Lower (More acidic)	Greater delocalization/stabilization of the phosphinate anion in the para isomer[3].
Phosphorus Electrophilicity	Moderate	High	Enhanced polarization of the C-P bond by the p-nitro group.
Ester Hydrolysis Rate ( kobs​ )	Baseline	Accelerated	Increased δ+ on phosphorus lowers the activation energy for nucleophilic attack[2].

Self-Validating Experimental Workflows

To objectively evaluate these substituent effects in a laboratory setting, researchers must employ protocols that eliminate systemic artifacts. The following workflows are designed as self-validating systems to measure acidity and kinetic reactivity.

Fig 2: Self-validating experimental workflow for evaluating substituent effects in phosphinic acids.

Protocol A: High-Precision Potentiometric Titration ( pKa​ Determination)

This protocol ensures that thermodynamic pKa​ values are obtained without interference from atmospheric gases or fluctuating ionic activities.

• Sample Preparation: Dissolve 1.0 mmol of the highly purified phosphinic acid in 50 mL of degassed, deionized water.

  • Causality: Degassing removes dissolved CO2​ . If present, CO2​ forms carbonic acid, which acts as a confounding buffer and artificially skews the titration curve.

• Ionic Strength Standardization: Add KCl to achieve a strict 0.1 M background ionic strength.

  • Causality: Maintaining constant ionic strength ensures that the activity coefficients of the chemical species remain stable, allowing for the derivation of true thermodynamic pKa​ values.

• Titration Execution: Titrate with standardized 0.1 M NaOH under a positive pressure of Argon gas, maintaining the vessel at exactly 25.0 ± 0.1 °C using a circulating water bath.

  • Causality: Acid dissociation is highly temperature-dependent; thermostatic control guarantees reproducibility.

• Data Extraction: Calculate the pKa​ from the half-equivalence point using the Henderson-Hasselbalch equation, applying standard activity corrections.

Protocol B: 31P NMR Kinetic Assay (Phosphinyl Transfer Reactivity)

When evaluating the hydrolysis rates of phosphinate esters, traditional UV-Vis spectroscopy is often confounded by the strong, overlapping chromophores of nitroaromatics. This protocol utilizes quantitative NMR (qNMR) for an artifact-free readout[2].

• Reaction Setup: Dissolve the phosphinate ester derivative (0.05 M) in a buffered D2​O solution (pH 7.4) directly inside an NMR tube.

• Internal Standard Integration: Insert a sealed glass capillary containing Triphenylphosphine oxide (TPPO) in CDCl3​ into the NMR tube.

  • Causality: The sealed capillary provides an absolute integration reference that cannot react with or be altered by the aqueous reaction mixture.

• Data Acquisition: Acquire 31P{1H} NMR spectra every 5 minutes at a controlled 37 °C.

  • Causality: 31P NMR directly observes the transformation of the P=O center (ester to acid conversion) without optical interference.

• Kinetic Analysis: Plot ln([Ester]t​/[Ester]0​) versus time. The slope of this linear regression yields the pseudo-first-order rate constant ( kobs​ ). The p-nitro derivative will exhibit a steeper slope (higher kobs​ ) due to its enhanced electrophilicity.

Strategic Applications in Drug Development

Understanding the precise difference between m-nitro and p-nitro substituents is vital for medicinal chemists designing transition-state analogs . Because the tetrahedral geometry of a phosphinic acid mimics the tetrahedral intermediate of peptide bond cleavage, they are potent inhibitors of metalloproteases (e.g., Matrix Metalloproteinases, ACE).

By selecting a p-nitro substituent over an m-nitro substituent, developers can lower the pKa​ of the phosphinic acid. This ensures the molecule is fully ionized at physiological pH (7.4), maximizing the electrostatic interaction between the negatively charged phosphinate oxygen and the active-site zinc ion ( Zn2+ ) of the target enzyme, thereby exponentially increasing binding affinity and drug efficacy.

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Safety & Regulatory Compliance

Navigating the Disposal of (m-Nitrophenyl)phenyl-phosphinic Acid: A Guide for the Diligent Researcher

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel compounds are daily realities. With this innovation comes the critical responsibility of ensuring the safe and environmentally sound disposal of chemical waste. This guide provides a comprehensive, technically grounded protocol for the proper disposal of (m-nitrophenyl)phenyl-phosphinic acid, a compound characterized by its dual nature as both an organophosphorus acid and a nitroaromatic substance. Our objective is to empower you, the researcher, with the knowledge to manage this waste stream confidently and in compliance with the highest safety and regulatory standards.

The disposal of (m-nitrophenyl)phenyl-phosphinic acid is not a trivial matter. The presence of the nitroaromatic group, in particular, renders this molecule recalcitrant to simple degradation pathways and imparts significant toxicity.[1][2] Furthermore, as an organophosphorus compound, its persistence in the environment is a concern.[3] This guide, therefore, emphasizes a conservative approach, treating all quantities of (m-nitrophenyl)phenyl-phosphinic acid waste as hazardous.

I. Foundational Principles of Disposal: A Risk-Based Approach

Before delving into procedural specifics, it is paramount to understand the chemical characteristics of (m-nitrophenyl)phenyl-phosphinic acid that dictate its disposal protocol.

• Acidic Nature : As a phosphinic acid derivative, this compound will react exothermically with bases. While neutralization is a common step in acid disposal, the presence of the nitroaromatic moiety complicates this approach.

• Nitroaromatic Toxicity and Persistence : Nitroaromatic compounds are known for their environmental persistence and potential toxicity.[4] The electron-withdrawing nature of the nitro group makes the aromatic ring resistant to oxidative degradation.[1][2][5]

• Organophosphorus Character : Organophosphorus compounds are a class of emerging environmental contaminants, and their effective removal from waste streams is crucial.[3]

Given these properties, the primary directive for the disposal of (m-nitrophenyl)phenyl-phosphinic acid is to manage it as a regulated hazardous waste stream. Under no circumstances should this compound or its solutions be disposed of down the drain.[6][7]

II. Personal Protective Equipment (PPE): Your First Line of Defense

Prior to handling any waste containing (m-nitrophenyl)phenyl-phosphinic acid, the following personal protective equipment is mandatory:

PPE Item	Specification	Rationale
Eye Protection	Chemical splash goggles and a face shield.	Protects against splashes of the corrosive liquid and any potential reactions during handling.[8][9][10]
Hand Protection	Heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene).	Prevents skin contact with the corrosive and potentially toxic compound.[8][11]
Body Protection	A chemical-resistant apron or lab coat.	Provides an additional barrier to protect against spills and contamination of personal clothing.[8][12]
Respiratory Protection	A certified vapor respirator may be necessary for large quantities or in poorly ventilated areas.[13]	While not always required for small quantities in a well-ventilated fume hood, it is a prudent precaution against the inhalation of any aerosols or vapors.[13]

III. Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the collection and disposal of (m-nitrophenyl)phenyl-phosphinic acid waste.

1. Waste Segregation and Collection:

• Dedicated Waste Container : Designate a specific, clearly labeled hazardous waste container for all waste containing (m-nitrophenyl)phenyl-phosphinic acid.[14] The container should be made of a compatible material, such as high-density polyethylene (HDPE).[13]

• Labeling : The label must include the words "Hazardous Waste," the full chemical name "(m-nitrophenyl)phenyl-phosphinic acid," and the approximate concentration and volume.[14]

• Avoid Mixing Waste Streams : Do not mix this waste with other chemical waste streams to prevent unintended reactions.[15]

2. Handling and Transfer:

• Fume Hood : All handling and transfer of (m-nitrophenyl)phenyl-phosphinic acid waste must be conducted within a certified chemical fume hood to minimize inhalation exposure.[12][16]

• Spill Containment : Have a spill kit readily available. For acid spills, a neutralizer such as sodium bicarbonate should be on hand.[16]

3. In-Lab Neutralization (for very dilute aqueous solutions only):

While generally not recommended due to the presence of the nitroaromatic group, very small quantities of highly dilute aqueous solutions may be neutralized before collection. This should only be performed by experienced personnel.

• Dilution : Ensure the solution is already significantly diluted with water.

• Slow Addition of Base : Slowly add a weak base, such as a 5% sodium bicarbonate solution, while stirring. Monitor the pH.

• Target pH : The target pH for the neutralized solution should be between 6.0 and 8.0.

• Collection : Even after neutralization, this solution must be collected as hazardous waste due to the presence of the nitroaromatic compound.[6]

4. Storage Pending Disposal:

• Secure Storage : Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials such as oxidizing agents and strong bases.[13]

• Secondary Containment : The waste container should be placed in a secondary containment bin to prevent the spread of material in case of a leak.[6]

5. Final Disposal:

• Engage a Professional Waste Management Service : The ultimate disposal of (m-nitrophenyl)phenyl-phosphinic acid must be carried out by a licensed hazardous waste disposal company. Your institution's Environmental Health and Safety (EHS) office will be able to coordinate this.

• Documentation : Ensure all necessary paperwork and manifests for the hazardous waste pickup are completed accurately.

IV. Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate risks.

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Don PPE : Before attempting any cleanup, don the appropriate PPE as outlined in Section II.

• Containment : For liquid spills, contain the spill using an absorbent material from a chemical spill kit.

• Neutralization : For small spills, cautiously neutralize the acid with sodium bicarbonate, starting from the outside of the spill and working inwards.[16]

• Collection : Collect the absorbed and neutralized material using spark-proof tools and place it in a labeled hazardous waste container.

• Decontamination : Decontaminate the spill area with a suitable cleaning agent.

• Report : Report the spill to your institution's EHS office.

V. Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of (m-nitrophenyl)phenyl-phosphinic acid.

Caption: Disposal workflow for (m-nitrophenyl)phenyl-phosphinic acid.

VI. Conclusion: A Commitment to Safety and Stewardship

The responsible disposal of (m-nitrophenyl)phenyl-phosphinic acid is a direct reflection of a laboratory's commitment to safety and environmental stewardship. By adhering to the protocols outlined in this guide, researchers can effectively manage this hazardous waste stream, protecting themselves, their colleagues, and the environment. Remember, when in doubt, always consult your institution's Environmental Health and Safety office for guidance.

References

• Spain, J. C. (1995). Biodegradation of nitroaromatic compounds. Annual Review of Microbiology, 49, 523-555. [Link]

• DTIC. (1995). Biodegradation of Nitroaromatic Compounds. Defense Technical Information Center. [Link]

• MDPI. (2024). Biological Treatment of Nitroaromatics in Wastewater. Molecules, 29(7), 1499. [Link]

• Williams, R. E., & Rouch, D. A. (2008). Reduction of polynitroaromatic compounds: the bacterial nitroreductases. FEMS Microbiology Reviews, 32(4), 589-607. [Link]

• Ju, K. S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250-272. [Link]

• Vasil'ev, V. P., & Kireeva, E. B. (2003). Neutralization of 1-(Aminoethyl)phosphonic Acid and Protonation of Its Salt Anion. Processing Dilatometric Data with the CPESSP. Russian Journal of General Chemistry, 73(1), 20-24. [Link]

• University of Delaware. (2018). Phosphoric Acid – Operating Procedure. [Link]

• Caltech CCE. (n.d.). General Lab Safety Procedure. [Link]

• Ataman Kimya. (n.d.). PHOSPHINIC ACID. [Link]

• ABL Technology. (n.d.). PHOSPHINIC ACID. [Link]

• University of Washington Department of Chemistry. (n.d.). STANDARD OPERATING PROCEDURES FOR HAZARDOUS CHEMICALS ACIDS. [Link]

• National Science Foundation. (2021). Destruction of emerging organophosphate contaminants in wastewater using the heterogeneous iron-based photo-Fenton-like process. [Link]

• VelocityEHS. (2015). Phosphoric Acid Safety Tips. [Link]

• Cole-Parmer. (2004). Material Safety Data Sheet - Phenylphosphinic acid sodium salt. [Link]

• National Institutes of Health. (2013). Temporary Protection of H-Phosphinic Acids as a Synthetic Strategy. [Link]

• Purdue University. (n.d.). Guidelines: Handling and Disposal of Chemicals. [Link]

• Stanford Environmental Health & Safety. (n.d.). Chemical Waste Disposal. [Link]

• NEDT. (2023). Handling, Storing & Disposing of Pesticides and Insecticides. [Link]

• Kosolapoff, G. M. (1950). A New Synthesis of Phosphinic Acids. Journal of the American Chemical Society, 72(9), 4292-4292. [Link]

• United States Environmental Protection Agency. (2025). Safe Disposal of Pesticides. [Link]

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